Indium(3+)

• CAS No.: 22537-49-1
• Molecular Formula: In+3
• Molecular Weight: 114.82 g/mol
• IUPAC Name: indium(3+)
• InChI: InChI=1S/In/q+3
• InChI Key: RJMMFJHMVBOLGY-UHFFFAOYSA-N
• SMILES: [In+3]

Description

Indium(3+), the trivalent cation of indium, is a versatile starting material in inorganic and coordination chemistry research for synthesizing novel complexes with diverse scientific applications . Its coordination chemistry is of significant interest for the development of compounds for use in medical and biological fields, including as potential antibacterial, antifungal, and anticancer agents . The mechanism of action for these applications often involves the formation of stable complexes with organic ligands, such as dithiocarbamates, thiosemicarbazones, and phthalocyanines, which can be tailored to modulate biological activity and physicochemical properties . A prominent area of research involves radiopharmaceuticals. Indium-111, a radioactive isotope, is incorporated into complexes like Indium-111 pentetate for diagnostic imaging, leveraging its gamma radiation emission for scintigraphy and SPECT imaging to visualize abnormalities in the brain and spinal cord . Non-radioactive Indium(III) complexes also serve as critical precursors in material science, for instance in the synthesis of indium(III) oxide nanoparticles, which have applications as n-type semiconductors . Researchers utilize Indium(3+) salts like indium(III) nitrate hydrate as oxidizing agents and for the preparation of coordinated polymer films . Studies on the biological effects of indium compounds, such as indium(III) sulfate, are crucial for understanding their impact on cell viability and function, which informs both their potential therapeutic uses and their toxicological profiles . This product is labeled "For Research Use Only" (RUO) and is intended solely for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any other human use .

Advanced Synthesis Methodologies for Indium Iii Compounds and Complexes

Solution-Phase Synthetic Approaches

Solution-phase methods offer a versatile and controllable route to a wide array of indium(III) materials, from discrete molecular complexes to extended solid-state structures.

Ligand-Exchange and Coordination Reactions

Ligand-exchange and coordination reactions are fundamental to the synthesis of indium(III) complexes. These reactions involve the substitution of ligands coordinated to the indium(III) center with new ones, or the direct coordination of ligands to a solvated indium(III) salt. The choice of ligands is crucial as it dictates the structure, stability, and ultimately the properties of the resulting complex.

For instance, the reaction of indium(III) chloride (InCl₃) with N-methyldiethanolamine (mdeaH₂) can lead to different products depending on the stoichiometry and reaction conditions. A notable example is the synthesis of a star-shaped homoleptic derivative, In₄(mdea)₆, through a chloro-aminoalkoxo exchange reaction involving the heteroleptic complex In₆Cl₆(mdea)₆. researchgate.net Similarly, reacting indium(III) isopropoxide with biologically relevant ligands in varying molar ratios (1:1, 1:2, 1:3) in dry benzene (B151609) allows for the synthesis of a range of coordination complexes. researchgate.net

The synthesis of indium(III) complexes with terpyridine-based ligands has also been explored. rsc.org For example, mononuclear indium(III) complexes have been synthesized using 2,2′;6′,2′′-terpyridine (tpy) and its derivatives. rsc.org The reaction of indium(III) nitrate (B79036) hydrate (B1144303) with these ligands yields the desired complexes, which can be isolated and structurally characterized. rsc.org

Table 1: Examples of Indium(III) Complexes Synthesized via Ligand-Exchange and Coordination Reactions

Indium(III) Precursor	Ligand	Resulting Complex	Reference
InCl₃	N-methyldiethanolamine (mdeaH₂)	In₄(mdea)₆	researchgate.net
Indium(III) isopropoxide	Biologically potent ligands	Various coordination complexes	researchgate.net
In(NO₃)₃·xH₂O	2,2′;6′,2′′-terpyridine (tpy) and derivatives	Mononuclear In(III)-tpy complexes	rsc.org
InCl₃	Maleonitriledithiolate (mnt²⁻)	[NEt₄]₂[(mnt)₂InCl]	cdnsciencepub.com

Solvothermal and Hydrothermal Synthesis

Solvothermal and hydrothermal methods utilize solvents at elevated temperatures and pressures to facilitate the crystallization of materials that are insoluble under ambient conditions. These techniques are particularly effective for producing crystalline indium(III)-based materials such as metal-organic frameworks (MOFs) and oxides.

Indium-based MOFs, for example, have been synthesized by reacting In(NO₃)₃·xH₂O with various organic linkers like H₂BDC, H₂BDC-NH₂, and H₂BDC-NO₂ in an oil bath at 100°C. rsc.org This method can yield well-defined crystalline structures like the MIL-68 series in a relatively short time. rsc.org The advantage of the oil bath approach is the visual monitoring of the reaction, allowing for precise control over reaction parameters. rsc.org

Hydrothermal synthesis has been employed to produce indium(III) oxide (In₂O₃) nanocrystals. This involves the treatment of indium(III) hydroxide (B78521) gels under hydrothermal conditions.

Precursor Design for Indium(III)-Based Materials

The rational design of molecular precursors is a critical aspect of modern materials synthesis, as the precursor's structure and properties can directly influence the characteristics of the final material. Single-source precursors, which contain both indium and the desired counter-ion within a single molecule, are particularly advantageous as they can simplify the deposition process and offer better control over stoichiometry.

For the synthesis of indium sulfide (B99878) (β-In₂S₃) thin films, a mixed-ligand indium(III) complex has been designed and utilized in chemical vapor deposition (CVD). rsc.org This approach highlights the importance of tailoring the precursor's volatility and thermal stability to meet the specific requirements of the gas-phase deposition process. rsc.org Similarly, indium(III) complexes containing nitrogen-based ligands have been developed as precursors for the vapor phase deposition of indium-containing films, including indium tin oxide (ITO) and indium nitride (InN). google.com The inclusion of ligands like amidinates, iminopyrrolidinates, and β-diketiminates can be tailored to optimize the precursor for atomic layer deposition (ALD) or CVD. google.com

Gas-Phase and Vapor Deposition Techniques for Indium(III) Precursors

Gas-phase and vapor deposition techniques are paramount for the fabrication of high-quality thin films of indium(III) compounds, which are essential components in many electronic and optoelectronic devices. These methods involve the transport of a volatile indium(III) precursor in the gas phase to a substrate, where it decomposes or reacts to form the desired film.

Techniques like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) are widely used. In CVD, the precursor is introduced into a reaction chamber, often with a co-reactant, and the deposition is driven by thermal energy, plasma, or light. google.com ALD, a subclass of CVD, relies on sequential, self-limiting surface reactions to deposit films with atomic-level precision.

The choice of precursor is critical for successful deposition. For instance, tris-N,N,-dimethyl-N′,N″-diisopropylguanidinatoindium(III) has been investigated as a precursor for both CVD and ALD of indium oxide and indium nitride. aip.org Studies have shown that this compound can deposit amorphous indium oxide films above 275°C via CVD, which can be annealed to crystalline cubic In₂O₃. aip.org For ALD, a well-defined thermal window between 230 and 300°C was observed for the deposition of In₂O₃ using water as the co-reactant. aip.org

A significant challenge in the deposition of InN is its low decomposition temperature (around 500°C), which necessitates low deposition temperatures where the reactivity of common nitrogen sources like ammonia (B1221849) is poor. aip.orgacs.org This has driven the development of novel precursors like a homoleptic triazenide In(III) compound, which has shown promise for the ALD of epitaxial InN films with low impurity levels. acs.org

Table 2: Comparison of Gas-Phase Deposition Techniques for Indium(III) Materials

Technique	Precursor Example	Target Material	Key Process Parameters	Reference
CVD	Tris-N,N,-dimethyl-N′,N″-diisopropylguanidinatoindium(III)	In₂O₃	Deposition Temperature > 275°C	aip.org
ALD	Tris-N,N,-dimethyl-N′,N″-diisopropylguanidinatoindium(III)	In₂O₃	Deposition Temperature: 230-300°C, Water co-reactant	aip.org
ALD	Homoleptic triazenide In(III) precursor	InN	NH₃ plasma co-reactant	acs.org
CVD	Indium monoiodide (InI)	In₂O₃ nanocrystals	Source Temperature: 875-950°C	researchgate.net

Green Chemistry Principles in Indium(III) Synthesis

The principles of green chemistry aim to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances. scholaris.carroij.com In the context of indium(III) synthesis, this translates to developing more sustainable and environmentally benign methods.

One of the core tenets of green chemistry is the use of catalysts to avoid stoichiometric reagents, thereby minimizing waste. rroij.com Indium(III) catalysts themselves have been shown to be effective in various organic transformations, fulfilling several green chemistry principles such as waste prevention, atom economy, and the use of catalytic procedures. iupac.org

The selection of solvents is another critical aspect of green chemistry. rroij.com Research efforts are directed towards replacing hazardous organic solvents with safer alternatives like water or ionic liquids, or even performing reactions in the absence of a solvent. royalsocietypublishing.org For example, indium-mediated allylation reactions have been successfully carried out in water. pnas.org

Furthermore, green chemistry encourages the use of renewable feedstocks and energy-efficient processes. rroij.comroyalsocietypublishing.org This includes exploring biosynthetic routes using microorganisms or plant extracts and employing energy-saving techniques like microwave or ultrasound-assisted synthesis. royalsocietypublishing.org The goal is to create a life-cycle approach to chemical synthesis that is inherently safer and more sustainable. rroij.com

Compound Names Mentioned:

Indium(3+)

Indium(III) chloride

Indium(III) isopropoxide

Indium(III) nitrate hydrate

Indium(III) oxide

Indium(III) hydroxide

Indium sulfide

Indium tin oxide

Indium nitride

Indium monoiodide

N-methyldiethanolamine

2,2′;6′,2′′-terpyridine

Maleonitriledithiolate

Tris-N,N,-dimethyl-N′,N″-diisopropylguanidinatoindium(III)

Ammonia

Water

Toluene

Ethanol

Benzene

Octadecene

Oleylamine

Trioctylphosphine

Borane-tert-butylamine complex

Antimony oxide

Triphenylantimony

Antimony trichloride (B1173362)

Antimony acetate (B1210297)

Octadecylamine

Hexadecylamine

Coordination Chemistry of Indium Iii

Ligand Design and Denticity in Indium(III) Complexation

Indium(III) readily forms stable complexes with a variety of polydentate ligands, which can be either linear or branched molecules containing multiple donor atoms. These ligands can wrap around the metal center, leading to the formation of chelate rings that enhance the thermodynamic stability of the complex, an effect known as the chelate effect. The nature of the donor atoms (e.g., N, O, S) and the steric bulk of the ligand backbone are critical factors in directing the coordination geometry. For instance, the reaction of indium(III) halides with N-donor ligands like 4,4'-bipyridine can result in the formation of coordination polymers. researchgate.net The flexibility of the polydentate ligand allows for the formation of various structures, from discrete mononuclear complexes to extended polymeric frameworks.

Macrocyclic ligands are large, cyclic molecules that can encapsulate metal ions within their central cavity. Porphyrins and their derivatives are a prominent class of macrocyclic ligands that form highly stable complexes with indium(III). The synthesis of chloroindium(III) porphyrin (TPPIn-Cl) is achieved by reacting the free base porphyrin with indium trichloride (B1173362). nih.govnih.gov These indium(III) porphyrin complexes can be further functionalized by axial ligation, where additional ligands coordinate to the indium center above and below the plane of the porphyrin ring. nih.govnih.gov For example, the reaction of TPPIn-Cl with various phenols leads to the formation of five-coordinate phenolato complexes (TPPIn-X), where the phenolate anion acts as the axial ligand. nih.govnih.gov Spectroscopic analyses, including UV-Vis, ¹H-NMR, and IR, confirm the transformation from the free base porphyrin to the indium(III) complex. nih.govnih.gov The thermal stability of these indium(III) porphyrin complexes has been studied, indicating they are stable up to approximately 400°C. nih.gov

Table 1: Spectroscopic Data for an Axially Ligated Indium(III) Porphyrin Complex

Compound	¹³C-NMR Chemical Shifts (ppm)
p-NH₂PhO-InTPP	149.49 (Cα), 132.78 (Cβ), 126.65 (Cmeso)
	142.01 (C₁), 135.10 (C₂,₆), 127.83 (C₃,₅), 128.03 (C₄)
	Phenolate group: 153.35 (C₁), 114.89 (C₂,₆), 130.0 (C₃,₅), 121.09 (C₄)

Data sourced from Bioinorganic Chemistry and Applications, 2014. nih.gov

Thiosemicarbazones are a class of ligands that have demonstrated a strong affinity for indium(III). These ligands coordinate to the metal center through both sulfur and nitrogen donor atoms, forming stable chelate rings. nih.govmdpi.com The resulting indium(III) thiosemicarbazone complexes often exhibit a 2:1 ligand-to-metal stoichiometry. nih.govmdpi.com Structural characterization of these complexes has been achieved through various techniques including NMR, IR spectroscopy, mass spectrometry, and X-ray diffraction. nih.govmdpi.com The stability of these compounds suggests their potential utility in various applications. nih.govmdpi.com

Dithiocarbamates are another class of sulfur-containing ligands that readily form complexes with indium(III). The two sulfur atoms of the dithiocarbamate group chelate to the indium center, leading to the formation of stable complexes. The electronic structure of the dithiocarbamate ligand, with its resonance forms, contributes to its effective coordination with metal ions. mdpi.com

Carboxylate ligands, which contain the R-COO⁻ functional group, are known to form a wide range of coordination compounds with indium(III). The coordination can occur in a monodentate, bidentate chelating, or bridging fashion, leading to the formation of mononuclear complexes, coordination polymers, and metal-organic frameworks (MOFs). rsc.org The versatility of carboxylate coordination allows for the construction of diverse and stable architectures. rsc.org For example, the aminopolycarboxylic acid EDTA forms an octahedral complex with indium. chemrxiv.org

Bis(dipyrromethene) ligands have also been utilized in the coordination chemistry of indium(III). These ligands can form triple-stranded helical and mesocate complexes with indium(III) ions. nih.gov The complexation process involves the formation of intermediate mono- and binuclear heteroligand species. researchgate.net The resulting M₂L₃ complexes have been characterized using techniques such as mass spectrometry, ¹H NMR, UV-vis spectroscopy, and X-ray crystallography. nih.gov

Coordination Geometries and Electronic Structure of Indium(III) Centers

The indium(III) ion, with its [Kr]4d¹⁰ electronic configuration, is a diamagnetic d¹⁰ metal center. The absence of d-d electronic transitions means that its complexes are typically colorless unless the ligands themselves are colored. The coordination geometry around the indium(III) center is primarily determined by the size and steric constraints of the coordinating ligands, as well as electrostatic interactions.

While ideal octahedral geometry is observed in some indium(III) complexes, distorted octahedral configurations are more common. fiveable.mesfu.calibretexts.orgwikipedia.org This distortion from perfect octahedral symmetry can arise from several factors, including the presence of different types of ligands in the coordination sphere, leading to variations in bond lengths and angles. iitk.ac.in Steric hindrance between bulky ligands can also force a deviation from the ideal geometry. fiveable.me

In the solid state, indium(III) chloride (InCl₃) adopts a layered structure with octahedrally coordinated In(III) centers. wikipedia.org However, in the presence of donor ligands, it forms complexes with various coordination numbers, often resulting in distorted geometries. For instance, with an excess of chloride ions, it can form the octahedral [InCl₆]³⁻ anion. wikipedia.org The Jahn-Teller effect, a common cause of distortion in transition metal complexes, is not applicable to the d¹⁰ In³⁺ ion. libretexts.org Therefore, the observed distortions in indium(III) complexes are primarily due to steric and electronic repulsions between ligands. The degree of distortion can significantly influence the reactivity and stability of the complex. fiveable.me

Trigonal Bipyramidal Geometries

While indium(III) most commonly adopts an octahedral coordination geometry, five-coordinate complexes with trigonal bipyramidal geometries are also known, though less common. nih.gov The formation of this geometry is often dictated by the steric and electronic properties of the coordinating ligands. sfu.ca Single-crystal X-ray diffraction analysis is a primary method for the unambiguous determination of these structures. rsc.orgresearchgate.net

Several indium(III) complexes have been characterized with distorted trigonal bipyramidal coordination spheres. For example, in the complex [In(LH)(HLH)], the indium ion is coordinated to three sulfur atoms in the trigonal basal plane and two nitrogen atoms in the apical positions. d-nb.info Similarly, a distorted trigonal bipyramidal geometry was observed for the indium center in the complex K[InIIIH3buea(OH)]-, with a N4O primary coordination sphere. nih.gov In this structure, three anionic nitrogen donors form the equatorial plane, while an apical nitrogen atom and a hydroxo ligand occupy the remaining positions. nih.gov The τ5 parameter, which quantifies the degree of trigonality in a five-coordinate complex (where τ5 = 1 for an ideal trigonal bipyramidal geometry and τ5 = 0 for an ideal square pyramidal geometry), can be used to describe the level of distortion. rsc.org For instance, the complex [InIIIH3buea(OH)]− was found to have a τ value of 0.95, indicating a slightly distorted trigonal bipyramidal geometry. nih.gov

The bond lengths and angles within these complexes provide further insight into their structures. In K[InIIIH3buea(OH)]-, the In-O bond length is 2.073(2) Å, and the average In-Neq bond length is 2.145(6) Å. nih.gov The apical In-N1 bond distance is longer at 2.353(2) Å. nih.gov The indium center is also displaced from the equatorial plane by 0.434 Å. nih.gov Another example, [InClSC2H4N(Me)SC2H4(C8H5F3NO)], also exhibits a trigonal bipyramidal coordination, with the basal plane formed by two sulfur atoms and one oxygen atom, and the apical positions occupied by two nitrogen atoms. rsc.org

Selected Bond Lengths and Angles for Trigonal Bipyramidal Indium(III) Complexes

Complex	Axial Bond 1 (Å)	Axial Bond 2 (Å)	Average Equatorial Bond (Å)	Axial-Metal-Axial Angle (°)	Reference
[InIIIH3buea(OH)]−	In1–O1: 2.073(2)	In1–N1: 2.353(2)	In–Neq: 2.145(6)	O1-In1-N1: 177.26(6)	nih.gov
[InClSC2H4N(Me)SC2H4(C8H5F3NO)]	In1–N1: 2.340(3)	In1–N2: 2.268(3)	-	-	rsc.org

Influence of Ligand Field on Indium(III) Coordination

The coordination number and geometry of indium(III) complexes are significantly influenced by the nature of the coordinating ligands, a concept explained by ligand field theory. As a d10 metal ion, indium(III) does not exhibit ligand field stabilization energy (LFSE) in the same way as transition metals with partially filled d-orbitals. Consequently, its coordination preferences are primarily governed by a combination of electrostatic interactions, steric hindrance between ligands, and the covalent character of the metal-ligand bonds.

The hard-soft acid-base (HSAB) principle is particularly relevant to understanding the coordination of indium(III). As a hard acid, In3+ preferentially forms stable complexes with hard donor atoms such as oxygen and nitrogen. d-nb.infonih.gov This is evident in the numerous indium(III) complexes with ligands like polyamino acids (e.g., EDTA, DTPA), which feature hard donor sites. d-nb.info However, indium(III) is also capable of forming stable adducts with softer bases like sulfur and phosphorus, indicating a degree of intermediate character. d-nb.info

The geometry of the resulting complex is often a consequence of the ligand's denticity and steric bulk. For instance, bulky ligands or those with specific geometric constraints can enforce lower coordination numbers, such as the five-coordinate trigonal bipyramidal geometry. nih.gov The electronic properties of the ligands, such as their ability to participate in π-bonding, can also influence the stability and structure of the complex.

Stability and Reactivity of Indium(III) Complexes in Different Media

The stability and reactivity of indium(III) complexes are highly dependent on the surrounding medium. Factors such as pH, solvent composition, and the presence of competing ions can all influence the speciation and behavior of these complexes in solution.

Indium(III) is a highly charged cation and is therefore prone to hydrolysis in aqueous solutions, particularly at low acidity. wikipedia.org The aqua ion, [In(H2O)6]3+, is the predominant species only in strongly acidic solutions. As the pH increases, a series of hydrolysis reactions occur, leading to the formation of various hydroxo species. osti.govrsc.org

Potentiometric titrations have been used to investigate the hydrolysis of indium(III) and determine the stability constants of the resulting hydroxo complexes. osti.govrsc.org Studies have shown that the "best" model for indium(III) hydrolysis includes the formation of [In(OH)]2+, [In(OH)2]+, and polynuclear species such as [Inp(OH)p]2p+ (where p=4 or 5). osti.govrsc.org The equilibrium constants for these hydrolysis reactions have been determined in various media. iaea.org For example, in 0.10 mol dm-3 potassium nitrate (B79036) solution at 25 °C, the –log βpq values for the formation of [In(OH)]2+, [In(OH)2]+, and [In4(OH)4]8+ or [In5(OH)5]10+ have been estimated. osti.govrsc.org The hydrolytic stability of indium(III) complexes is a crucial consideration in their application, as hydrolysis can lead to precipitation and loss of the desired complex. acs.org

Hydrolysis Constants for Indium(III) in 0.10 mol dm^-3 KNO₃ at 25 °C

Species	-log βpq	Reference
[In(OH)]2+	4.31 (0.003)	osti.govrsc.org
[In(OH)2]+	9.35 (0.01)	osti.govrsc.org
[In4(OH)4]8+	7.32 (0.006)	osti.govrsc.org
[In5(OH)5]10+	9.12 (0.009)	osti.govrsc.org

Indium(III) complexes can undergo dynamic processes in solution, including ligand exchange reactions. The rates of these exchanges can vary significantly depending on the nature of the ligands and the reaction conditions. The exchange of water molecules in the first coordination sphere of the [In(H2O)6]3+ aqua ion with bulk solvent water molecules is a fundamental example of ligand exchange. wikipedia.org

The rate of water exchange is influenced by the charge and ionic radius of the metal ion. testbook.comlibretexts.org Generally, higher charge and smaller ionic radius lead to slower exchange rates. testbook.com For indium(III), the water exchange rate is relatively fast, reflecting its ionic nature and the lability of the In-O bonds. The study of ligand exchange kinetics is important for understanding the mechanism of complex formation and reaction pathways. researchgate.netrsc.org

Supramolecular Assembly and Non-Covalent Interactions in Indium(III) Systems

For example, two indium(III) compounds, [In(2-Hqlca)2Cl3·3H2O] and {[In(2-QLBM)(2-qlca)Cl2]2·CH3CN·2H2O}, are driven by non-covalent interactions to form supramolecular MOFs. rsc.orgresearchgate.net In these structures, the individual complex units are linked together through intermolecular forces to create extended networks. rsc.orgresearchgate.net The nature of the ligands plays a significant role in directing the self-assembly process and influencing the final topology of the supramolecular framework. rsc.orgresearchgate.net The study of these non-covalent interactions is essential for the rational design of new functional materials based on indium(III). researchgate.net

Advanced Spectroscopic Characterization and Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy of Indium(III) Complexes

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for investigating the coordination environment of Indium(III) ions. Given that ¹¹⁵In is an NMR-active nucleus with a nuclear spin of I = 9/2 and a natural abundance of 95.72%, it is an emerging technique for studying indium compounds. researchgate.net

¹H and ¹³C NMR are routinely used to characterize the organic ligands coordinated to the Indium(III) center. For instance, in studies of indium(III) porphyrin complexes with salicylate-derived axial ligands, ¹H NMR shows that the signals of the axial ligand protons are shifted to a higher field compared to the porphyrin protons. amazonaws.com Similarly, ¹³C NMR provides information on the carbon framework of the ligands, with shifts indicating coordination to the metal center. amazonaws.com

¹¹⁵In NMR spectroscopy directly probes the indium nucleus, providing valuable information about the electric field gradients and magnetic shielding. researchgate.net Solid-state ¹¹⁵In NMR has been successfully applied to various coordination complexes, including indium(III) acetylacetonate (B107027) and indium(III) tris(tropolonato). rsc.org The quadrupolar coupling constant (Cq) and chemical shift parameters derived from ¹¹⁵In NMR spectra are sensitive to the local indium environment. researchgate.netrsc.org For example, Cq values for some In(III) complexes can be as low as 40 ± 3 MHz. researchgate.net Studies have shown that performing ¹¹⁵In NMR at high magnetic field strengths facilitates the characterization of indium compounds. researchgate.netrsc.org

Table 1: Selected ¹¹⁵In NMR Data for Indium(III) Complexes

Compound	Magnetic Field (T)	Cq (MHz)	Isotropic Chemical Shift (δiso) (ppm)
Indium(III) acetylacetonate	9.4, 14.1	106.0 ± 2.0	-
Indium(III) tris(tropolonato)	9.4, 14.1	-	-
Complex 1	9.4, 14.1	40 ± 3	130 ± 30
Complex 2	9.4, 14.1	46 ± 5	-
Complex 3 (Site 1)	9.4, 14.1	50 ± 10	-290 ± 60
Complex 3 (Site 2)	9.4, 14.1	64 ± 7	-290 ± 60

Data sourced from multiple studies. researchgate.netresearchgate.net

Dynamic NMR (DNMR) is employed to study the kinetics of ligand exchange processes in Indium(III) complexes. These studies provide insights into the lability of the metal-ligand bonds and the mechanisms of substitution reactions. For example, quantitative ¹H and ³¹P NMR spectroscopy have been used to investigate the surface dynamics and ligand exchange on InP clusters, revealing that simple 1:1 metathesis models are often insufficient to describe the complex equilibria. nsf.gov In the case of carboxylate ligand exchange, a more detailed two-site, competitive binding model was necessary. nsf.gov

Vibrational Spectroscopy: Infrared (IR) and Raman Analysis

Infrared (IR) and Raman spectroscopy are used to identify functional groups and probe the nature of the bonds within Indium(III) compounds. In indium(III) complexes, strong bands in the IR spectrum between 1679 and 1622 cm⁻¹ can be attributed to coordinated carboxylate and carbonyl groups. researchgate.net For organometallic compounds like dimethylindium(III) complexes, Raman and IR spectra have been recorded for aqueous solutions and solid samples to understand the nature of the dimethylindium(III) ion. acs.org The vibrational spectra of pentahaloindium(III) complexes have also been analyzed to understand their structural properties. acs.org

Table 2: Characteristic Vibrational Frequencies in Indium(III) Compounds

Compound Type	Functional Group	Technique	Frequency Range (cm⁻¹)	Reference
Carboxylate Complexes	Coordinated C=O	IR	1679 - 1622	researchgate.net
Dimethylindium(III) Chloride	In-C stretch	Raman/IR	~500	acs.org
Pentahaloindium(III)	In-X stretch	Raman/IR	Varies with halide	acs.org

Electronic Absorption and Emission Spectroscopy (UV-Vis, Fluorescence)

UV-Visible absorption and fluorescence spectroscopy provide information about the electronic transitions within Indium(III) complexes. The absorption spectra of many Indium(III) complexes, particularly those with organic chromophoric ligands, exhibit bands corresponding to ligand-centered and charge-transfer transitions. ripublication.com Some Indium(III) complexes also exhibit fluorescence or phosphorescence. For example, certain solid chloro complexes of indium(III) emit blue light at 420 and 440 nm at room temperature upon excitation, which is attributed to charge transfer within the coordinated organic ligand. researchgate.net

Mass Spectrometry Techniques (e.g., ESI-MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique that is highly effective for the characterization of Indium(III) complexes, allowing for the determination of their molecular weight and composition. whiterose.ac.ukuvic.ca For instance, the ESI-MS spectra of certain indium(III) complexes have shown molecular ion peaks ([M]⁺) at m/z values that are in agreement with their proposed formulations. researchgate.net The mass spectrum of an Indium(III) porphyrin complex, TPP-In-5-FSA, showed a molecular ion peak at m/z 883.2339, consistent with the calculated value for C₅₁H₃₂InN₄O₃F. amazonaws.com

X-ray Diffraction and Crystallography for Solid-State Structures

Table 3: Crystallographic Data for a Representative Indium(III) Complex (InL1)

Parameter	Value
Empirical Formula	C₃₄H₃₈InN₅O₇
Formula Weight	799.52
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	13.134(3)
b (Å)	21.011(4)
c (Å)	13.285(3)
β (°)	108.78(3)
Volume (ų)	3469.1(12)
Z	4

Advanced Surface and Interface Characterization (e.g., XPS, Hirshfeld Surface Analysis)

Advanced spectroscopic and analytical techniques are indispensable for the detailed characterization of the surface chemistry and intermolecular interactions of Indium(3+) compounds. X-ray Photoelectron Spectroscopy (XPS) provides critical information on elemental composition and chemical states at the material's surface, while Hirshfeld Surface Analysis offers profound insights into the nature and significance of non-covalent interactions within the crystal lattice.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a highly surface-sensitive quantitative spectroscopic technique used to determine the elemental composition, empirical formula, and chemical state of elements within a material. However, analyzing Indium(3+) and its compounds presents a unique challenge due to the very slight shifts in the binding energies of the most commonly analyzed core line, the In 3d peak. xpsfitting.comresearchgate.net The differentiation between various indium species based solely on the In 3d5/2 core line is often unreliable. xpsfitting.com

To overcome this limitation, a more comprehensive analysis is required. This involves examining other core lines such as In 3p and In 4d, and particularly the X-ray-induced Indium MNN Auger peaks. researchgate.netthermofisher.com The Auger transitions, specifically the In M4,5N4,5N4,5, exhibit a broader range of kinetic energies (and corresponding binding energies) than the In 3d core level, making them better suited for accurate chemical speciation. xpsfitting.com The use of the modified Auger parameter and chemical state (Wagner) plots, which combine the binding energy of the photoelectron peak with the kinetic energy of the Auger peak, provides a more robust method for distinguishing between different indium oxidation and chemical states. xpsfitting.comresearchgate.net

For example, the In 3d5/2 peak for many indium compounds falls within a narrow range, making definitive identification difficult. The peak shape itself can also be an indicator; indium oxide spectra may show asymmetry, which can be attributed to screening effects or the presence of hydroxide (B78521) species. xpsfitting.comthermofisher.com A thorough interpretation of XPS data for Indium(3+) compounds should therefore integrate information from survey spectra (for stoichiometry), the In 3d and In MNN Auger spectra, and the spectra of relevant counter-ions. xpsfitting.com

Indium Compound	In 3d5/2 Binding Energy (eV)	Notes	Reference
Indium Acetate (B1210297) [In(CH3COO)3]	~445.0 eV (example value)	Analysis includes In 3d, O 1s, C 1s, and In MNN core levels.	aip.org
Indium Oxides (e.g., In2O3)	Variable	Often shows variable asymmetry in line shape.	xpsfitting.com
General Indium Compounds	Narrow Range	Small shifts make speciation difficult with In 3d5/2 alone.	xpsfitting.comresearchgate.net

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful computational method used to visualize and quantify intermolecular interactions within a crystal. For Indium(3+) complexes, this technique provides valuable insights into how molecules are packed and stabilized by a network of non-covalent forces. The analysis involves partitioning the crystal electron density into molecular fragments, allowing for the mapping of properties onto the molecular surface. mdpi.com

Key maps generated during the analysis include dnorm, which highlights intermolecular contacts shorter than the van der Waals radii sum. Red spots on the dnorm map indicate close contacts, such as hydrogen bonds or other significant interactions. mdpi.com For instance, in the analysis of an Indium(III) complex, In(TmtBu)2, the dnorm mapping confirmed the geometric analysis of the molecular packing. mdpi.com Similarly, a study on mononuclear aryldithiophosphates of Indium(III) employed Hirshfeld analysis to scrutinize intermolecular C-H···S, C-H···π, and π···π non-covalent interactions that contribute to the stability of the molecule. researchgate.net

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for Elemental Analysis and Speciation

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a state-of-the-art analytical technique renowned for its exceptional sensitivity and ability to perform trace and ultra-trace elemental analysis. It is widely utilized for the quantification of Indium(3+) in a variety of matrices, from environmental to biological samples. acs.org The technique uses a high-temperature plasma to atomize and ionize the sample, after which a mass spectrometer separates and detects the ions based on their mass-to-charge ratio. labmanager.com

Elemental Analysis

ICP-MS offers extremely low detection limits for indium, capable of quantifying concentrations down to the ng/L (parts per trillion) or even sub-ng/L levels. acs.org One study reported a limit of detection as low as 0.16 pmol for indium. acs.org The method is highly versatile and has been validated for determining indium and its compounds in workplace air, with a limit of quantification of 0.0000022 mg/m³ based on a 1200 L air sample. uzh.chresearchgate.net For natural waters, where indium concentrations can be very low, preconcentration steps are often employed before analysis, achieving detection limits of 0.01–0.02 pmol kg⁻¹. researchgate.net

Quantitative analysis is typically performed using calibration functions derived from standard solutions of indium. uzh.chisc-science.com To correct for matrix effects and instrumental drift, internal standards, such as lutetium or yttrium, are commonly used. uzh.chresearchgate.net Isotope dilution, where an enriched isotope like ¹¹³In is introduced into the sample, is another powerful technique for precise quantification. researchgate.net Furthermore, multi-collector ICP-MS (MC-ICP-MS) enables high-precision measurements of indium isotopic ratios, which can be used to study geological processes. rsc.org

Application	Sample Matrix	Detection/Quantification Limit	Reference
Workplace Air Monitoring	Air (on filter)	0.0000022 mg/m³ (LOQ)	uzh.chresearchgate.net
Environmental Water Analysis	Natural Waters	0.01–0.02 pmol kg⁻¹ (LOD)	researchgate.net
Radiopharmaceutical Science	Biological Samples	0.16 pmol (LOD)	acs.org

Speciation

While standard ICP-MS provides the total elemental concentration, it does not distinguish between different chemical forms (species) of an element, such as its various oxidation states or organometallic forms. labmanager.com This distinction is critical, as the toxicity and bioavailability of an element can vary dramatically depending on its species. thermofisher.com

To perform speciation analysis for indium, ICP-MS is coupled with a separation technique, most commonly a form of chromatography like ion chromatography (IC) or high-performance liquid chromatography (HPLC). acs.orglabmanager.com In this hyphenated setup (e.g., IC-ICP-MS or HPLC-ICP-MS), the chromatographic system first separates the different indium species present in the sample. The separated species then flow directly into the ICP-MS, which acts as a highly sensitive, element-specific detector to identify and quantify each indium compound based on its retention time. labmanager.comthermofisher.com This powerful combination allows researchers to obtain species-specific information, which is crucial for a more complete understanding of the environmental or health impacts of indium. thermofisher.com

Theoretical and Computational Chemistry of Indium Iii

Ab Initio and Density Functional Theory (DFT) Calculations

Ab initio and DFT methods are fundamental to the computational study of Indium(III) systems. These first-principles approaches solve the electronic structure of a molecule or material, allowing for the prediction of a wide range of properties without prior experimental data. DFT, in particular, has become a standard tool due to its favorable balance of accuracy and computational cost. spiedigitallibrary.org

DFT calculations are widely used to predict the electronic and thermochemical properties of Indium(III) compounds. For instance, in the study of Indium(III) oxide (In₂O₃), first-principles DFT calculations have been employed to determine its ground state structural parameters, electronic band structure, and thermodynamic stability. spiedigitallibrary.org Such calculations can accurately predict lattice constants and ground state energies, which show excellent agreement with experimental data. spiedigitallibrary.org The electronic band structure of In₂O₃, calculated using DFT, reveals a direct band gap, confirming its semiconductor nature, which is crucial for its use in optoelectronic applications. spiedigitallibrary.org

Thermochemical properties, such as the enthalpy of formation, are also accessible through these calculations. The negative enthalpy values calculated for In₂O₃ indicate that the system is thermodynamically stable. spiedigitallibrary.org DFT has also been used to investigate the stability of Indium(III) complexes with various ligands, complementing experimental data by providing insights into their geometry, electronic transitions, and vibrational analysis. researchgate.net Furthermore, theoretical studies on perhalogenated Indium(III) porphyrazinates show how the nature of the metal atom and peripheral substituents slightly affect geometry but can influence electronic and spectral properties. researchgate.net

Table 1: Calculated Properties of Indium(III) Oxide (In₂O₃) using DFT

Property	Calculated Value	Experimental/Reference Value
Lattice Constant (a₀)	~10.38 Å	10.12 Å - 10.23 Å spiedigitallibrary.org
Ground State Energy (E₀)	-5.5 eV/atom (Enthalpy)	N/A

Note: The calculated values are based on the Generalized Gradient Approximation (GGA) with the PBE functional. Experimental values can vary based on measurement technique and sample preparation.

Computational methods are invaluable for exploring the potential energy surfaces of reactions involving Indium(III) compounds, thereby elucidating reaction mechanisms. A notable example is the study of the thermal decomposition of an Indium(III) triazenide precursor used in Atomic Layer Deposition (ALD) of Indium Nitride (InN). slu.se DFT calculations revealed a unique two-step decomposition process. slu.se

The calculations showed two possible decomposition pathways at 300 °C. The energetically favored path involves the migration of a hydrogen atom to an exocyclic nitrogen, which simultaneously releases a dinitrogen (N₂) molecule. slu.se The calculated Gibbs free energy (ΔG°) for the final product of this pathway was significantly lower (-245 kJ mol⁻¹) than the initial precursor, indicating a spontaneous and entropically driven reaction due to the release of gaseous molecules. slu.se This computational insight explains the increased growth rate of InN at higher temperatures and provides a basis for the rational design of new precursors for vapor deposition processes. slu.se

DFT and ab initio calculations provide detailed analysis of the bonding between the Indium(III) center and its ligands. These methods can quantify the nature of the bonds, including their covalent and ionic character, and analyze non-covalent interactions that contribute to the stability of complexes. researchgate.net For example, computational analysis has been used to confirm the multiple-bond character of the Indium-Nitrogen (In-N) imide bond in certain complexes. researchgate.net

In studies of Indium(III) complexes with N-ethyl-sulfonyldithiocarbimate, DFT calculations were used to evaluate energetic features and scrutinize intermolecular non-covalent interactions. researchgate.net The use of tools like the non-covalent interaction (NCI) plot index and molecular electrostatic potential (MEP) surfaces helps to characterize and rationalize interactions such as C-H···S, C-H···π, and π···π stacking, which are crucial for molecular stability. researchgate.net Similarly, theoretical calculations on sulfur-containing Indium(III) complexes have been used to interpret experimental X-ray absorption near edge structure (XANES) spectra, providing valuable information about the electronic and geometric structure localized around the sulfur atoms. diva-portal.org

Molecular Dynamics Simulations and Computational Drug Design (Ligand Interactions)

Molecular dynamics (MD) simulations offer a way to study the dynamic behavior of Indium(III) complexes and their interactions with their environment over time. This is particularly relevant for understanding ligand interactions in solution and in biological systems. A combined quantum mechanical/molecular mechanical (QM/MM) MD simulation approach has been used to study the structure and dynamics of the solvated Indium(III) ion in water. researchgate.net

In these simulations, the core region, including the In(III) ion and its first and second hydration shells, is treated with quantum mechanics for higher accuracy, while the surrounding solvent is treated with classical molecular mechanics. researchgate.net This method has provided detailed insights into the coordination of water molecules around the Indium(III) ion. The simulations revealed a stable first hydration shell with six water molecules and a second shell with approximately 14 water molecules. researchgate.net Such simulations are crucial for understanding the fundamental behavior of the ion in aqueous environments, which is the first step in modeling its interaction with biological ligands in computational drug design. researchgate.netmdpi.com By providing detailed information about specific interactions between a ligand and protein residues, MD simulations can elucidate the thermodynamics and kinetics of binding, which is essential for rational drug design. nih.gov

Table 2: Structural and Dynamical Properties of Aqueous In(III) from QM/MM MD Simulation

Property	Value	Experimental Method
In(III)-O Bond Length (1st Shell)	2.12 Å	EXAFS, LAXS researchgate.net
1st Shell Coordination Number	6	EXAFS, LAXS researchgate.net
2nd Shell Distance	4.25 Å	LAXS researchgate.net

Relativistic Effects in Indium(III) Systems

As a heavy element in the 5th period of the periodic table, Indium's core electrons move at speeds that are a significant fraction of the speed of light. This necessitates the inclusion of relativistic effects in high-accuracy computational studies of Indium(III) compounds. Relativistic effects can influence various molecular properties, including geometry, bond energies, and electronic spectra. acs.org

Computational studies on Indium(III) complexes often employ methods that account for these phenomena. For example, in the theoretical investigation of bioactive Indium(III) complexes with thiosemicarbazones, scalar relativistic effects were treated using the Zeroth Order Regular Approximation (ZORA) formalism to improve the accuracy of the calculations. ufmg.br Theoretical work on molecules containing an Indium-Arsenic bond also highlights the importance of these effects. acs.org The inclusion of relativistic corrections in DFT calculations is crucial for accurately predicting the properties of molecules containing heavy elements and for providing a reliable interpretation of experimental data. diva-portal.org

Catalytic Applications of Indium Iii in Organic Synthesis

Indium(III) as a Lewis Acid Catalyst

Indium(III) salts, such as indium(III) chloride (InCl₃) and indium(III) trifluoromethanesulfonate (B1224126) (In(OTf)₃), are prominent examples of indium(III) compounds utilized as Lewis acid catalysts in organic synthesis. researchgate.neteurekaselect.comacs.orgresearchgate.net Their effectiveness is attributed to their stability and ability to activate various functional groups, including carbonyl derivatives and unsaturated systems, through σ- or π-coordination. researchgate.netrsc.org

Acetalization and Deprotection Reactions

Indium(III) catalysts are effective in both the formation and deprotection of acetals and ketals, which are common protecting groups for carbonyl compounds. Indium(III) chloride has been shown to efficiently catalyze the protection of aldehydes and ketones to their corresponding 1,3-dioxolanes and dialkyl acetals. researchgate.net Conversely, indium(III) trifluoromethanesulfonate is an efficient catalyst for the deprotection of acetals and ketals under neutral conditions, often at room temperature or with mild heating. organic-chemistry.orgacs.org This deprotection typically occurs via transacetalization with acetone, avoiding the harsh acidic conditions often required for these transformations. organic-chemistry.orgorganic-chemistry.org This method is compatible with acid-sensitive functional groups. organic-chemistry.org Indium(III) chloride also catalyzes the transthioacetalization of O,O-acetals to S,S-acetals. thieme-connect.com

Typical Conditions for Indium(III)-Catalyzed Deprotection of Acetals/Ketals

Catalyst	Substrate	Conditions	Product	Yield (%)
In(OTf)₃	Acetals and Ketals	Acetone, RT or mild microwave heating, neutral conditions	Aldehydes and Ketones	Good to excellent (>90% in many cases) organic-chemistry.org
InCl₃	Acetals and Ketals	Aqueous methanol, reflux researchgate.net	Aldehydes and Ketones	Efficient researchgate.net
InCl₃	O,O-Acetals	Thiol, 1,2-dichloroethane, reflux thieme-connect.com	S,S-Acetals	Efficient thieme-connect.com

Multicomponent Coupling Reactions

Indium(III) catalysts are highly effective in promoting multicomponent coupling reactions (MCRs), which are convergent processes that assemble complex molecules from three or more starting materials in a single step. researchgate.neteurekaselect.comresearchgate.netresearchgate.netdovepress.comresearchgate.net Indium(III) chloride, for instance, has been identified as a highly effective catalyst for the three-component coupling of aldehydes, alkynes, and amines (A³-coupling) via C-H activation, often yielding products in high yields with water as the only byproduct. acs.org Indium(III) triflate is also a powerful catalyst for various multicomponent reactions, facilitating the simultaneous activation of multiple components. researchgate.netresearchgate.net These reactions are valuable for their atom economy and efficiency in constructing complex molecular scaffolds. dovepress.comnih.gov

Cycloaddition Reactions

Indium(III) catalysts have been applied in various cycloaddition reactions, which are fundamental transformations for constructing cyclic compounds. researchgate.neteurekaselect.com Indium(III) chloride is known to catalyze cycloaddition reactions, including Aza-Diels-Alder reactions. researchgate.net Indium(III) has also been shown to catalyze intramolecular dearomative cycloaddition reactions, such as the reaction of N-sulfonylaziridines with indoles to form tetracyclic pyrroloindoline skeletons. rsc.org

Aromatic Functionalization and Conjugate Additions

Indium(III) catalysts are active in aromatic functionalization reactions and conjugate additions. researchgate.neteurekaselect.com These transformations are crucial for introducing functional groups onto aromatic rings and for adding nucleophiles to α,β-unsaturated carbonyl compounds. While some common organometallic reagents tend to favor 1,2-addition to carbonyls, indium-based reagents have been explored for conjugate (1,4-) addition pathways. rsc.org Indium(III) catalysts can activate unsaturated systems through π-coordination, triggering nucleophilic addition. rsc.org

C-C Bond Forming Reactions

Indium(III) compounds are well-established Lewis acid catalysts for a broad range of carbon-carbon bond formation reactions. researchgate.netresearchgate.netrsc.orgresearchgate.netacs.orgrsc.org These include hydrofunctionalization reactions like hydroarylation, hydroamination, hydroalkoxylation, and hydrothiolation, as well as enyne cycloisomerization reactions. rsc.orgacs.org Indium(III) chloride is particularly versatile, catalyzing C-C bond formation and the construction of heterocyclic rings. researchgate.net Indium-mediated reactions involving carbonyls and organic halides can lead to the formation of allylic or allenic/propargylic alcohols. rsc.org Furthermore, indium(III) can catalyze intramolecular Friedel-Crafts cyclization reactions. researchgate.net

Ring-Opening Polymerization

Indium(III) has emerged as a useful Lewis acid in initiators for the controlled ring-opening polymerization (ROP) of cyclic esters, such as lactide, to produce biodegradable polyesters like poly(lactic acid) (PLA). acs.orgnih.govrsc.orgresearchgate.netrsc.org Indium complexes, including chiral dinuclear and cationic complexes, have demonstrated high activity and control over the polymerization process, influencing factors like stereoselectivity and the formation of multiblock copolymers. acs.orgnih.govrsc.orgrsc.org The design of ligands can tune the stability and reactivity of these indium catalysts in ROP. rsc.orgrsc.org

Examples of Indium(III) Catalysts and Applications

Indium(III) Compound	Catalytic Application Examples
Indium(III) Chloride (InCl₃)	Acetalization, Deprotection, Transthioacetalization, Multicomponent Coupling (A³-coupling), Cycloaddition (Aza-Diels-Alder), C-C bond formation, Heterocycle synthesis, Intramolecular Friedel-Crafts cyclization acs.orgresearchgate.netresearchgate.netthieme-connect.comacs.orgnih.gov
Indium(III) Trifluoromethanesulfonate (In(OTf)₃)	Deprotection of Acetals/Ketals, Multicomponent Coupling, Functionalization, Cyclization organic-chemistry.orgacs.orgresearchgate.netresearchgate.net
Indium(III) Halides (InX₃, X=Cl, Br, I)	Hydrofunctionalization, Enyne cycloisomerization, C-C and C-heteroatom bond formation rsc.org
Chiral Indium Complexes (e.g., with diaminophenolate, salen, salan ligands)	Ring-Opening Polymerization of cyclic esters (e.g., lactide) acs.orgnih.govrsc.orgrsc.org

Aminobromination of Alkenes

Indium(III) has been demonstrated to catalyze the aminobromination of alkenes. A notable example involves a three-component reaction utilizing alkenes, N-sulfonylhydrazones, and N-bromosuccinimide (NBS) with Indium(III) triflate as the catalyst for the synthesis of bromoethyl sulfonyl hydrazones bohrium.comresearchgate.netresearchgate.net. This intermolecular aminobromination proceeds under mild conditions in air, using N-tosylhydrazones as the nitrogen source and NBS as the bromine source bohrium.comresearchgate.net. A proposed mechanism suggests an electrophilic addition process bohrium.com.

Furthermore, a mechanistically similar Indium(III)-catalyzed Markovnikov-selective aminobromination of styrenes has been reported nih.gov.

Role of Indium(III) Ionic Liquids in Catalysis

Metal-containing ionic liquids (ILs), particularly those incorporating Indium(III), have gained attention as highly active and easily handled catalysts in organic synthesis mdpi.comresearchgate.net. These ILs leverage the Lewis acidity of Indium(III) salts, which can be tuned based on the ionic liquid composition mdpi.comresearchgate.net. Indium(III)-based ionic liquids have been successfully employed as catalysts, co-catalysts, or reaction media in various organic transformations mdpi.comresearchgate.net.

Applications of Indium(III)-based ionic liquids in catalysis include Friedel-Crafts acylation reactions, condensation reactions, Biginelli condensation, alkylation, nucleophile additions, epoxide coupling, acetalization, and tetrahydropyranylation of alcohols researchgate.net.

One of the early studies on indium-based ILs highlighted their application as bifunctional catalysts and reaction media for Friedel-Crafts acylation reactions mdpi.com. Chloroindate(III) ionic liquids have also been investigated for their catalytic activity in Friedel-Crafts benzoylation reactions helsinki.fi. These catalytic systems have shown good activity and recyclability in the synthesis of typical benzophenones helsinki.fi.

Heterogeneous Catalysis with Indium(III)-Containing Materials

The development of environmentally friendly synthetic methods has driven the design of highly efficient heterogeneous catalytic systems, including those incorporating Indium(III) acs.org. Indium(III)-containing materials offer advantages such as easy separation and reusability rsc.org.

Metal-organic frameworks (MOFs) based on Indium(III) have emerged as promising heterogeneous catalysts acs.orgrsc.orgresearchgate.net. These materials often possess high surface areas, porous structures, and tunable properties rsc.org. Indium MOFs have demonstrated catalytic activity in various reactions, including the cycloaddition of CO2 with epoxides and Knoevenagel condensation reactions rsc.orgresearchgate.net.

For instance, an Indium(III)–organic framework based on a flexible cyclotriphosphazene-derived hexacarboxylate has been developed as a reusable green catalyst for the synthesis of bioactive aza-heterocycles acs.org. This framework, SRMIST–1, contains less toxic indium and exhibits notable chemical and thermal stability and durable catalytic activity acs.org. The regularly distributed In(III) sites in the structure contribute to its reactivity in cyclization reactions acs.org.

Another example is a cluster-based Indium(III)-organic framework (NUC-66) with nanochannels, which has shown high catalytic activity in the cycloaddition of epoxides with CO2 under mild conditions and in Knoevenagel condensation reactions researchgate.net. The catalytic performance is attributed to its structural advantages, including nanoscale channels, rich bifunctional active sites, large surface areas, and chemical stability researchgate.net. Dicyano-functionalized indium frameworks have also been explored as heterogeneous catalysts for CO2 fixation rsc.org.

Chiral Catalysis Involving Indium(III)

Chiral catalysis is crucial for the enantioselective synthesis of organic compounds. Indium(III) complexes have been successfully employed as chiral catalysts in various asymmetric transformations nih.govcapes.gov.brorganic-chemistry.orgntu.edu.sg.

Chiral Indium(III) complexes prepared from Indium(III) triflate and chiral ligands have been shown to catalyze the enantioselective allylation of aldehydes nih.govcapes.gov.br. For example, complexes derived from In(OTf)3 and chiral PYBOX ligands have catalyzed the reaction of allytributylstannane with aldehydes in ionic liquids, yielding homoallylic alcohols with high enantioselectivities nih.gov. These chiral catalysts immobilized in ionic liquids could be reused with comparable results nih.gov. Another study reported a chiral indium complex that catalyzed the allylation of various aldehydes with allyltributyl stannanes, achieving high enantioselectivities and good yields of homoallylic alcohols capes.gov.br.

Indium(III) has also been utilized in chiral complexes for enantioselective Diels-Alder reactions organic-chemistry.org. A chiral indium(III) complex developed using (S)-BINOL, InCl3, and allyltributylstannane (B1265786) effectively catalyzed the cycloaddition of dienes to acroleins, resulting in good yields and excellent enantioselectivities organic-chemistry.org. This catalyst was also found to be effective in aqueous media organic-chemistry.org.

Furthermore, chiral Indium(III) complexes have been developed for catalytic enantioselective Mukaiyama aldol (B89426) reactions, propargylation, and allenylation of aldehydes ntu.edu.sg.

Indium Iii in Advanced Materials Science

Precursor Chemistry for Indium-Based Nanomaterials

The synthesis of indium-based nanomaterials frequently utilizes indium(III) compounds as precursors. The choice of precursor and synthesis method dictates the morphology, size, and properties of the resulting nanostructures. Common indium(III) precursors include indium(III) nitrate (B79036), indium acetylacetonate (B107027), and indium(III) chloride. thaiscience.infonih.govresearchgate.netscielo.brmdpi.com

Indium Oxide (In₂O₃) Formation and Applications

Indium oxide (In₂O₃) is a wide band gap n-type semiconductor with a direct band gap typically ranging from 3.55 to 3.8 eV. thaiscience.infoscielo.brnih.gov It exists in a cubic bixbyite structure. thaiscience.info Synthesis of In₂O₃ nanoparticles can be achieved through various methods, including sol-gel, chemical vapor deposition, hydrothermal synthesis, electrospinning, polymerized complex methods, thermal decomposition of precursors, and chemical bath deposition. thaiscience.inforesearchgate.netscielo.brnih.govresearchgate.net

Using indium(III) nitrate and polyvinylpyrrolidone (B124986) (PVP) as starting materials in a polymerized complex method followed by calcination at temperatures between 450 and 600°C has successfully produced In₂O₃ nanoparticles with particle sizes of 15-25 nm. thaiscience.inforesearchgate.net Thermal decomposition of indium acetylacetonate has also yielded cubic In₂O₃ nanoparticles with porous structures, exhibiting photoluminescence properties. scielo.br

In₂O₃ nanoparticles find diverse applications, including optical and antistatic coatings, as a substitute for mercury in batteries, and as a transparent conducting ceramic when combined with tin oxide (forming Indium Tin Oxide, ITO). azonano.comwikipedia.org In its nanostructured form, In₂O₃ is utilized in selective sensors, solar cells, flat-panel displays, photocatalytic devices, and gas sensing materials. scielo.brnih.govresearchgate.netspiedigitallibrary.org

Table 1: Synthesis Parameters and Properties of In₂O₃ Nanoparticles

Synthesis Method	Precursors	Calcination Temperature (°C)	Particle Size (nm)	Band Gap (eV)	Key Properties/Applications	Source
Polymerized Complex Method	In(NO₃)₃, PVP	450-600	15-25	3.70-3.93	Cubic structure, weakly agglomerated, optical properties	thaiscience.inforesearchgate.net
Thermal Decomposition	Indium acetylacetonate	600	1-3 (nanocrystalline)	Photoluminescence	Porous structure, gas sensing, optoelectronic devices	scielo.br
Chemical Route	Indium(III) nitrate	400	Not specified	Not specified	Single-phase cubic structure, optical/antistatic coatings	azonano.com

Chalcogenide Nanoparticle Synthesis (Sulfides, Selenides, Tellurides)

Indium(III) is a key component in the synthesis of indium chalcogenide nanoparticles, such as In₂S₃, In₂Se₃, and In₂Te₃. These materials are important semiconductors with applications in optoelectronics and photovoltaics. nih.govattelements.comigi-global.comresearchgate.net

Indium chalcogenides with the general formula M₂Ch₃ (where M is In and Ch is S, Se, or Te) can be synthesized through direct reaction of highly pure elements in a quartz ampoule. mdpi.com Indium sulfide (B99878) (In₂S₃) typically forms a tetragonal structure, indium selenide (B1212193) (In₂Se₃) exhibits a hexagonal layered structure, and indium telluride (In₂Te₃) has a cubic structure. mdpi.com

Indium(III) complexes can also serve as precursors for the controlled synthesis of chalcogenide nanoparticles. researchgate.net For instance, indium(III) chloride and indium(III) acetate (B1210297) are frequently used as indium precursors in the synthesis of ternary (e.g., AgInS₂) and quaternary (e.g., AgInZnS) nanocrystals. nih.gov A new precursor, indium(II) chloride (which exists as a dimer Cl₂In-InCl₂), has shown enhanced reactivity compared to InCl₃ in the synthesis of Ag-In-S and Ag-In-Zn-S nanocrystals, influencing particle shape and size. nih.gov The use of InCl₂ resulted in longitudinal nanoparticles (9-10 nm length) under certain conditions, while InCl₃ yielded spherical nanocrystals (around 4.2-6.2 nm). nih.gov

Indium(III) sulfide (In₂S₃) is a semiconductor material used in infrared detection, optoelectronic devices, laser diodes, and optical coatings. attelements.com Indium selenides, particularly In₂Se₃, are gaining interest as two-dimensional materials with varied polymorphs and potential for device incorporation. digitellinc.com

Table 2: Properties and Applications of Selected Indium Chalcogenides

Compound	Typical Structure	Applications	Source
In₂S₃	Tetragonal	Infrared detection, optoelectronic devices, laser diodes, optical coatings	attelements.commdpi.com
In₂Se₃	Hexagonal Layered	Two-dimensional materials, potential for device incorporation, photovoltaics	igi-global.commdpi.comdigitellinc.com
In₂Te₃	Cubic	Photovoltaics	igi-global.commdpi.com
AgInS₂	Not specified	Quantum dot LEDs, biomedical applications, photovoltaic, photocatalytic	nih.gov
AgInZnS	Not specified	Quantum dot LEDs, biomedical applications, photovoltaic, photocatalytic	nih.gov

Metal-Organic Frameworks (MOFs) Featuring Indium(III)

Indium-based metal-organic frameworks (In-MOFs) are a subclass of MOFs that utilize In³⁺ ions as metal nodes connected by organic ligands. rsc.org These frameworks exhibit diverse structures, high stability, and various properties, making them promising for numerous applications. rsc.orgrsc.orgresearchgate.net The In(III) cation, with its relatively large radius and distinct electronic configuration, forms strong coordination bonds with atoms like O, N, and S. rsc.org

Design and Synthesis of Indium-Organic Frameworks

The design of In-MOFs often involves selecting appropriate organic ligands, such as pyridylcarboxylate and carboxylate ligands, which can coordinate with the In³⁺ centers. rsc.orgrsc.org The synthesis of In-MOFs is commonly achieved through solvothermal methods, which allow for control over morphology, crystallinity, and size. mdpi.com This process typically involves dissolving a metal salt (an indium(III) salt) and organic ligands in an organic solvent and heating the mixture. mdpi.com

The introduction of functional groups, such as pyridine (B92270) groups in pyridylcarboxylate ligands, can significantly enrich the clusters of In³⁺ ions and enable the controlled synthesis of ionic or neutral frameworks. rsc.org Some In-MOFs feature single-metal-node-based porous structures, while others can integrate multiple metal secondary building units (SBUs), such as monomeric indium sites and trimeric clusters, into a single framework. acs.orgusf.edu The deprotonation of carboxyl groups in ligands during synthesis forms coordination bonds with the metal center, contributing to the stability of the lattice structure. researchgate.net

Applications of Indium-MOFs in Sensors and Adsorption

In-MOFs are actively explored for their potential in sensing and adsorption applications due to their high surface area, tunable porosity, and the presence of accessible metal sites. rsc.orgresearchgate.netmdpi.commdpi.com

Their high specific surface area and tunable pore sizes make In-MOFs excellent candidates for gas storage and separation applications. rsc.orgmdpi.com They can be engineered to selectively adsorb specific analytes through customizable pore sizes and functional groups. mdpi.com Indium-incorporated MOFs have shown promise in dye adsorption studies, particularly for cationic dyes. researchgate.net The adsorption efficiency is influenced by factors such as high specific surface area, pore size, number of adsorption sites, metal ion doping, electrostatic interactions, and π-π interactions. researchgate.net

In the field of chemical sensors, In-MOFs have demonstrated utility in detecting various substances. rsc.orgrsc.orgresearchgate.netmdpi.commdpi.com Their porous structure and the redox-active properties of the metal centers can facilitate electrochemical sensing applications. mdpi.com The large surface area provides numerous active sites for analyte adsorption and reaction, enhancing sensor sensitivity. mdpi.com Functionalization of In-MOFs can further increase their affinity for specific analytes. mdpi.com

Table 3: Applications of Indium-MOFs in Sensors and Adsorption

Application Area	Key Features of In-MOFs Utilized	Specific Examples/Findings	Source
Adsorption and Separation	High surface area, tunable porosity, selective adsorption	Gas storage and separation, adsorption of cationic dyes (e.g., MB, RhB, LV)	rsc.orgrsc.orgmdpi.commdpi.comresearchgate.net
Chemical Sensors	High surface area, porous structure, redox activity	Potential for electrochemical sensing, enhanced sensitivity through functionalization	rsc.orgrsc.orgresearchgate.netmdpi.commdpi.com

Indium(III) in Optoelectronic and Semiconductor Materials

Indium(III) is a crucial component in a wide range of optoelectronic and semiconductor materials, beyond just In₂O₃ and indium chalcogenides. These materials are fundamental to the fabrication of various electronic and photonic devices. nih.govazonano.comrsc.orgCurrent time information in Vancouver, CA.

Binary III-V semiconductors containing indium, such as indium phosphide (B1233454) (InP), indium nitride (InN), indium arsenide (InAs), and indium antimonide (InSb), are widely used. chemeurope.comrsc.org Indium phosphide (InP) is a direct bandgap semiconductor with high electron mobility, making it ideal for high-power and high-frequency electronics, as well as optoelectronic devices like laser diodes and photodiodes. chemeurope.comoxinst.com InP also serves as a substrate for epitaxial growth of indium gallium arsenide (InGaAs)-based optoelectronic devices. chemeurope.com

Ternary and quaternary indium-containing semiconductors, such as Indium Gallium Nitride (InGaN) and Indium Gallium Arsenide (InGaAs), are also critically important in optoelectronics, particularly in LEDs and laser diodes. chemeurope.comoxinst.com

As mentioned earlier, Indium Tin Oxide (ITO), a combination of In₂O₃ and SnO₂, is a widely used transparent conductive oxide due to its high transparency and electrical conductivity, essential for displays, solar cells, and sensors. azonano.comwikipedia.orgspiedigitallibrary.org

Indium(III) is also present in the precursors used for synthesizing these semiconductor materials. For instance, indium(III) chloride is used in the synthesis of certain ternary and quaternary nanocrystals with optoelectronic applications. nih.gov

Table 4: Selected Indium(III)-Containing Optoelectronic and Semiconductor Materials

Material	Type of Semiconductor	Key Applications	Source
In₂O₃	n-type semiconductor	Transparent conductive oxides (in ITO), sensors, displays, solar cells, coatings	nih.govresearchgate.netazonano.comwikipedia.orgspiedigitallibrary.org
InP	III-V semiconductor	High-frequency electronics, laser diodes, photodiodes, substrates	chemeurope.comoxinst.com
InN	III-V semiconductor	Potential in optoelectronics	chemeurope.comrsc.org
InAs	III-V semiconductor	Potential in optoelectronics	chemeurope.comrsc.org
InSb	III-V semiconductor	Potential in optoelectronics	chemeurope.comrsc.org
InGaN	III-V semiconductor	LEDs, laser diodes	chemeurope.comoxinst.com
InGaAs	III-V semiconductor	Optoelectronic devices (grown on InP substrates)	chemeurope.com
ITO (In₂O₃:SnO₂)	Transparent Conductive Oxide	Displays, solar cells, sensors, transparent electrodes	azonano.comwikipedia.orgspiedigitallibrary.org

Contribution to Transparent Conductive Materials

Indium(III) is a cornerstone element in the field of transparent conductive materials (TCMs), primarily through its presence in Indium Tin Oxide (ITO). ITO is a widely utilized transparent conducting oxide, typically composed of a solid solution of indium(III) oxide (In₂O₃) and tin(IV) oxide (SnO₂) indium.comindium.commetallurgyfordummies.comresearchgate.netwikipedia.org. The most common composition is approximately 90% In₂O₃ and 10% SnO₂ by weight indium.comindium.commetallurgyfordummies.comresearchgate.net.

ITO's remarkable combination of high electrical conductivity and optical transparency makes it indispensable in numerous electronic and optoelectronic devices indium.comindium.commetallurgyfordummies.comwikipedia.orgattelements.comquora.com. The electrical conductivity in ITO is largely attributed to the presence of oxygen vacancies within the In₂O₃ lattice and the doping effect of tin(IV) ions substituting for indium(III) ions quora.commdpi.com. These defects and substitutions introduce free charge carriers into the material's conduction band.

Thin films of ITO are commonly deposited onto substrates using techniques such as sputtering or electron beam deposition indium.commetallurgyfordummies.comwikipedia.orgwikipedia.org. This allows for the creation of transparent electrodes essential for the operation of various devices.

Applications of ITO include:

Displays, such as liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), plasma displays, and touch panels indium.commetallurgyfordummies.comwikipedia.orgattelements.comfishersci.se.

Photovoltaic solar cells indium.commetallurgyfordummies.comwikipedia.orgattelements.comfishersci.se.

Antistatic coatings indium.commetallurgyfordummies.comwikipedia.orgattelements.comfishersci.se.

The performance of ITO as a TCM involves a balance between conductivity and transparency, as increasing the film thickness or carrier concentration to enhance conductivity can sometimes reduce transparency metallurgyfordummies.comwikipedia.org.

Role in Organic Light-Emitting Diodes (OLEDs) and Photovoltaics

Indium(III), primarily in the form of ITO, plays a critical role in the architecture and performance of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In OLEDs, ITO serves as the transparent anode, which is the electrode responsible for injecting holes into the organic semiconductor layers metallurgyfordummies.comwikipedia.orgattelements.comfishersci.sefiveable.me. This transparent and conductive layer allows the light generated within the organic layers to exit the device. OLEDs typically consist of multiple organic layers sandwiched between a transparent anode (often ITO) and a metallic cathode fiveable.me.

Beyond its use as an electrode material, indium(III) is also relevant in photovoltaic technologies. ITO is widely used in various types of solar cells indium.commetallurgyfordummies.comwikipedia.orgattelements.comfishersci.sesilicon-austria-labs.com. Furthermore, indium(III) complexes can function as precursors for the synthesis of chalcogenide nanoparticles, which find applications in photovoltaic devices chemicalpapers.comresearchgate.net. Compounds like Copper Indium Gallium Selenide (CIGS) are also prominent in thin-film solar cell technology and contain indium silicon-austria-labs.com.

Polymorphism and Ferroelectricity in Indium(III) Selenide Materials

Indium(III) selenide (In₂Se₃) is a III-VI semiconductor compound of indium and selenium that exhibits fascinating structural and electrical properties, particularly its polymorphism and ferroelectricity wikipedia.orgamericanelements.com. In₂Se₃ is known to exist in multiple crystalline phases, referred to as polymorphs, including α, β, γ, δ, κ, and variants like α′, β′, and γ′ wikipedia.orgacs.orgresearchgate.netaip.orgacs.org.

The two most commonly encountered phases, α and β, possess layered crystal structures wikipedia.orgacs.org. The γ phase, in contrast, adopts a defect wurtzite structure wikipedia.org. The existence of different polymorphs is significant because phase transitions between them can be accompanied by changes in material properties, such as electrical conductivity wikipedia.org.

A particularly noteworthy property of In₂Se₃, especially the α phase, is ferroelectricity. α-In₂Se₃ has garnered significant attention as a ferroelectric semiconductor capable of retaining its ferroelectric properties even at the monolayer thickness level acs.orgresearchgate.netaip.orgnih.gov. This characteristic is highly promising for the development of high-density memory devices that could potentially move beyond traditional computing architectures acs.orgresearchgate.netnih.gov. α-In₂Se₃ exhibits both in-plane (IP) and out-of-plane (OOP) ferroelectric polarization aip.org. Another polymorph, β′-In₂Se₃, has been identified as being antiferroelectric and ferroelastic acs.orgaip.orgnih.gov.

Understanding the transitions between these various polymorphs and their distinct properties is crucial for harnessing the full potential of In₂Se₃ in applications such as ferroelectric memory and other electronic devices acs.orgnih.gov. The material's semiconducting and ferroelectric characteristics also make it a candidate for applications in field-effect transistors (FETs), solar cells, and photodetectors acs.orgresearchgate.netaip.orgnih.gov.

Research findings highlight the diverse structural forms and functional properties of indium(III) selenide.

Polymorph	Structure Type	Layered Structure	Ferroelectric Properties	Notes
α-In₂Se₃	Layered	Yes	Ferroelectric (IP and OOP)	Stable at room temperature, monolayer ferroelectricity acs.orgaip.orgnih.gov
β-In₂Se₃	Layered	Yes	Formed by heating α-In₂Se₃ acs.org
γ-In₂Se₃	Defect Wurtzite	No	Formed by heating β-In₂Se₃ wikipedia.orgacs.org
β′-In₂Se₃	Layered	Yes	Antiferroelectric, Ferroelastic	Stable at room temperature acs.orgaip.orgnih.gov
δ, κ, α′, γ′	(Various/Less Common)	Other known phases wikipedia.orgaip.orgacs.org

Indium(III) in Energetic Composites

Indium(III) compounds have also been explored for their potential in energetic composites, particularly as components in thermite reactions. Thermites are metastable intermolecular composites that undergo a self-sustaining, high-temperature redox reaction, typically between a metal fuel and a metal oxide oxidizer.

Indium(III) oxide (In₂O₃) has been investigated for its use as an oxidizer in thermite formulations, often paired with a fuel such as aluminum nanopowder mdpi.com. Studies on aluminum/indium(III) oxide (Al/In₂O₃) energetic composites have aimed to characterize their properties, including theoretical density, heat of reaction, sensitivity to external stimuli, and combustion rate mdpi.com.

Research has determined specific data points for these composites. For instance, a calculated heat release of -2.26 kJ/g (-11.75 kJ/cm³) has been reported for Al/In₂O₃ composites under stoichiometric conditions mdpi.com. The sensitivity properties, such as friction and impact sensitivity, are also evaluated to understand the safety and handling characteristics of these materials mdpi.com.

Composite Material	Oxidizer Particle Size	Equivalence Ratio (ϕ)	Calculated Heat Release (kJ/g)
Al/In₂O₃	Micron (µm)	1	-2.26 mdpi.com
Al/In₂O₃	Nanometer (nm)	1	-2.26 mdpi.com

Note: Sensitivity thresholds are typically presented with "greater than" symbols (>) in research to indicate that ignition did not occur below the maximum tested energy/force of the apparatus mdpi.com. Specific values are dependent on experimental conditions and particle morphology.

Furthermore, Indium Tin Oxide (ITO), which contains indium(III) oxide, has been explored for a dual function in energetic composites mdpi.com. In Al/ITO thermites, ITO can act as both an oxidizer and provide antistatic properties due to its electrical conductivity mdpi.com. This conductivity allows for the dissipation of electrostatic charges, which can enhance the safety of handling energetic materials by reducing their sensitivity to electrostatic discharge mdpi.com. The energetic behavior of Al/ITO composites has been shown to be influenced by the particle size of the ITO used mdpi.com.

Environmental Biogeochemistry of Indium Iii

Natural and Anthropogenic Cycling of Indium in the Environment

Indium is a rare metal, typically found at low concentrations in the Earth's crust. researchgate.netnih.gov Its presence in the environment is influenced by both natural processes and human activities. researchgate.netpan.pl

Sources and Environmental Pathways

Naturally, indium exists primarily as a trace element in sulfide (B99878) ores, particularly sphalerite (ZnS), from which it is often extracted as a byproduct. pan.plnih.gov Weathering and erosion of these mineral deposits can release indium into soils and aquatic systems. researchgate.netpan.pl

Anthropogenic sources are increasingly significant contributors to environmental indium levels. The largest historical input has been linked to the mining industry and coal combustion. researchgate.netpan.plmit.edu However, with the rapid growth of the electronics industry, particularly in the production of indium tin oxide (ITO) for displays (LCDs, touch screens), LEDs, and solar panels, the release of indium from manufacturing processes and the disposal of waste electrical and electronic equipment (WEEE) are becoming major concerns. researchgate.netpan.plresearchgate.netvotechnik.com Indium can enter the environment through industrial effluents, slag processing, and the eventual end-of-life of electronic products. researchgate.netpan.pl Atmospheric deposition from sources like coal burning and smelting can also contribute to its presence in soils and water bodies. researchgate.netmit.edu

Speciation and Hydrolysis Reactions in Aquatic Systems

The behavior and fate of indium(III) in aquatic systems are strongly influenced by its speciation, which is highly dependent on pH. researchgate.netpjoes.com In aqueous solutions, indium(III) undergoes strong hydrolysis, even at moderately acidic pH values. researchgate.netpjoes.com This hydrolysis leads to the formation of various hydroxo complexes, such as [In(OH)]²⁺ and [In(OH)₂]⁺. researchgate.netresearchgate.net As alkalinity increases, the formation of insoluble indium hydroxide (B78521) precipitates becomes significant, which explains the generally low concentrations of free indium ions in natural waters. researchgate.netpjoes.com The specific speciation of indium(III) in natural water is still not fully understood. researchgate.netpjoes.com Electrochemical methods like Stripping Chronopotentiometry (SCP) and Absence of Gradients and Nernstian Equilibrium Stripping (AGNES) are being developed to determine the free concentrations and speciation of indium in aquatic environments. pjoes.comudl.cat

Adsorption and Separation of Indium(III) from Environmental Matrices

Due to its potential environmental impact and its value as a critical element, the adsorption and separation of indium(III) from environmental matrices and industrial waste streams are active areas of research. mdpi.comsemanticscholar.org Various methods are employed, including solvent extraction, co-precipitation, electrochemical techniques, and solid-phase extraction using adsorbents. mdpi.comresearchgate.net

Adsorbent Development (e.g., MOFs, Hydrazone-modified Resins)

The development of efficient adsorbents is crucial for the removal and recovery of indium(III). Metal-Organic Frameworks (MOFs) and modified resins are among the materials being investigated for this purpose. mdpi.comsemanticscholar.orgnih.gov MOFs, such as UiO-66, have shown promise for indium(III) adsorption, even in acidic conditions. mdpi.comsemanticscholar.orgresearchgate.net These porous materials offer high surface areas and tunable properties. nih.gov Hydrazone-modified materials, including resins, are also being explored for their ability to selectively bind metal ions. tu-dresden.de

Research findings highlight the varying adsorption capacities of different materials for indium(III). For example, UiO-66 has a reported maximum adsorption capacity of 11.75 mg·g⁻¹ for indium(III) from acidic solutions. mdpi.comsemanticscholar.orgresearchgate.net Other adsorbents like silica (B1680970) SBA-15 and titanosilicate ETS-10 have shown significantly higher maximum adsorption capacities, 2036 mg/g and 366 mg/g respectively. mdpi.com Chitosan-coated bentonite (B74815) beads and TiO₂ nanomaterials are also reported as adsorbents for indium ions. semanticscholar.orgresearchgate.net

Mechanisms of Adsorption and Cation Exchange

The mechanisms by which adsorbents bind indium(III) can involve various interactions, including adsorption and cation exchange. mdpi.comresearchgate.netcsic.es For instance, in the case of UiO-66, cation exchange involving the C=O of free –COOH groups on the adsorbent surface has been identified as a possible mechanism for In(III) adsorption. mdpi.comsemanticscholar.orgresearchgate.net Strong cationic exchange resins, such as Lewatit K-2621, utilize cation exchange where indium(III) ions in solution are exchanged with cations (e.g., H⁺) on the resin matrix, which typically contains sulfonic groups. csic.esresearchgate.net The adsorption kinetics can vary depending on the adsorbent and conditions, sometimes fitting models like the Langmuir isotherm and pseudo-second-order kinetics. mdpi.comsemanticscholar.orgmdpi.com The adsorption process can be influenced by factors such as pH, adsorbent dose, temperature, and the presence of coexisting ions. semanticscholar.org

Biogeochemical Transformations and Microbial Interactions with Indium

While the biogeochemical cycling of elements is significantly influenced by microbial activity, the specific interactions of microorganisms with indium, particularly indium(III), are not as extensively studied as those for other metals. frontiersin.orgku.edunih.gov Microbes play pivotal roles in nutrient cycling, mineral weathering, and the transformation of contaminants through processes like redox reactions. frontiersin.orgku.edunih.gov

The geochemical fate of indium in natural water is still poorly understood researchgate.netpjoes.com, which suggests that potential microbial transformations or interactions influencing its mobility and speciation in these environments may also be under-investigated. While general principles of mineral-microbe interactions, such as the influence of microbes on mineral dissolution, transformation, and precipitation, are well-established nih.gov, direct research detailing microbial reduction, oxidation, methylation, or complexation of indium(III) in environmental contexts is limited in the provided search results. Further research is needed to fully understand the role of microbial communities in the biogeochemical cycling and potential transformations of indium in the environment.

Advanced Analytical Methodologies for Environmental Indium(III) Determination

The determination of indium, particularly at the trace levels found in environmental matrices, necessitates the use of sensitive and selective analytical techniques. The increasing demand for indium in various technologies, such as touch screens, photovoltaic devices, and semiconductors, has led to a greater focus on monitoring its presence in the environment. sciepub.com

Several advanced analytical methodologies have been developed and applied for the determination and speciation of indium(III) in environmental samples. These methods often involve a combination of separation or preconcentration steps with highly sensitive detection techniques.

Electrochemical Methods: Stripping voltammetry, including Anodic Stripping Voltammetry (ASV) and Adsorptive Stripping Voltammetry (AdSV), is a widely used and highly sensitive technique for trace metal analysis, including indium. sciepub.com These methods typically involve electrodepositing the metal onto a working electrode surface, followed by stripping it back into the solution while measuring the resulting current.

Anodic Stripping Voltammetry (ASV): ASV has been applied to the determination of indium, often utilizing mercury-based electrodes like the hanging mercury drop electrode (HMDE) or mercury film electrodes (MFE) due to indium's relatively high solubility in mercury. sciepub.comresearchgate.net However, concerns regarding mercury toxicity have driven the development of alternative electrode materials. researchgate.netresearchgate.net

Adsorptive Stripping Voltammetry (AdSV): AdSV enhances sensitivity by incorporating a preconcentration step where the analyte, often as a complex with a ligand, is adsorbed onto the electrode surface prior to the stripping step. rsc.org Various complexing agents have been explored for the AdSV of indium, including morin (B1676745) and cupferron. rsc.orgsciepub.com

Alternative Electrode Materials: Due to the toxicity of mercury, research has focused on developing environmentally friendly electrode alternatives. Bismuth (Bi) and antimony (Sb) thin-film electrodes have shown comparable or even superior performance characteristics for indium determination by stripping voltammetry. sciepub.comresearchgate.netresearchgate.net For instance, square wave anodic stripping voltammetry (SWASV) using bismuth-film electrodes (BiFE) has been investigated for indium determination, even in the presence of interfering elements like cadmium and lead. researchgate.netsciepub.com Carbon working electrodes, such as Nafion modified glassy carbon electrodes, have also been explored for AdSV of indium. sciepub.com

AGNES (Absence of Gradients and Nernstian Equilibrium Stripping): AGNES is an electroanalytical technique that can be used to determine free metal ion concentrations, which is crucial for understanding the ecotoxicological effects of metals like indium. pjoes.comudl.cat This method allows for the determination of free indium concentrations without significant interference from the irreversibility of the In³⁺/In⁰ redox couple at a mercury electrode. udl.cat

Spectrometric Methods: Atomic Spectrometry techniques, particularly those coupled with highly sensitive detectors, are commonly employed for the determination of total indium concentrations in environmental samples.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): ICP-MS is a powerful technique for multi-element determination at sub-µg/L concentrations and is widely used for trace element analysis in environmental samples. aben.com.brepa.gov It offers high sensitivity and can be used for the determination of indium after appropriate sample preparation, which may involve acid digestion for solid or complex matrices. epa.gov Isotope dilution techniques using enriched isotopes, such as ¹¹³In, can be employed with ICP-MS for improved accuracy. researchgate.net Alternatively, internal standards like yttrium can be used to correct for signal fluctuations. aben.com.brresearchgate.net The limit of quantification for indium in workplace air samples using ICP-MS has been reported as low as 0.0000022 mg/m³ based on a specific sampling volume. baua.de

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is another widely used atomic emission technique for metal analysis. researchgate.netresearchgate.netpcdn.co While generally less sensitive than ICP-MS, it can still be applied for indium determination, particularly at higher trace levels or when coupled with preconcentration steps. researchgate.netresearchgate.net

Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS) / Electrothermal Atomic Absorption Spectrometry (ETAAS): GFAAS and ETAAS are highly sensitive techniques for trace metal analysis that involve atomizing the sample in a graphite furnace. researchgate.netresearchgate.net These methods are often used for the determination of trace indium, frequently after separation and preconcentration steps due to the typically low environmental concentrations. researchgate.netresearchgate.net Detection limits in the ng/dm³ range have been reported for indium in water samples using ETAAS after preconcentration. researchgate.net

Spectrophotometry: Spectrophotometric methods, which rely on the formation of colored complexes, are also used for indium determination, particularly at the micro indium level. researchgate.netresearchgate.net Various chromogenic reagents, such as fluorone reagents, azo compounds, and dyestuff series, are used for sensitive color reactions with indium. researchgate.netresearchgate.net Spectrophotometric methods can be coupled with extraction techniques for preconcentration and improved sensitivity, allowing determination down to 0.1 ppb levels. tandfonline.com

Chromatographic Methods: Chromatographic techniques, often coupled with element-specific detectors, are essential for indium speciation analysis in environmental samples. Speciation, the determination of different chemical forms of an element, is critical as the toxicity and environmental behavior of indium depend on its chemical form. pjoes.comresearchgate.netresearchgate.netuj.ac.za

High-Performance Liquid Chromatography (HPLC): HPLC can be coupled with detectors like ICP-MS or ICP-OES to separate and quantify different indium species in environmental matrices. pjoes.comresearchgate.netuj.ac.zanih.gov This hyphenated technique allows for the separation of indium complexes or different oxidation states (though In(III) is the stable form in aqueous systems) before detection. pjoes.comresearchgate.net

Ion Chromatography (IC): IC coupled with ICP-OES or ICP-MS is a common method for the speciation analysis of metals. pjoes.com While specifically mentioned for thallium speciation, similar approaches can be applied to indium species, particularly ionic forms. pjoes.com

Separation and Preconcentration Techniques: Given the low concentrations of indium in many environmental samples, separation and preconcentration steps are often necessary to achieve the required detection limits and minimize matrix interferences.

Solid Phase Extraction (SPE): SPE is a widely used technique for preconcentrating trace metals from water and other environmental matrices. researchgate.netresearchgate.net Nanometer-sized materials, such as titanium dioxide, have been investigated as effective adsorbents for the separation and preconcentration of indium(III) from aqueous media, showing high adsorption percentages in specific pH ranges. researchgate.net

Solvent Extraction: Solvent extraction involves selectively partitioning the analyte from one immiscible phase to another. This technique can be used to separate indium from complex matrices and preconcentrate it before determination by methods like AAS or spectrophotometry. researchgate.netresearchgate.nettandfonline.com

Coprecipitation: Coprecipitation involves precipitating the analyte along with a carrier precipitate. This method has been used for the preconcentration of indium from water samples, for instance, by coprecipitation with chitosan. researchgate.net

Data Tables:

Analytical Method	Principle	Typical Application	Detection Limit (Examples)	Advantages	Disadvantages
Anodic Stripping Voltammetry (ASV)	Electrodeposition followed by oxidative stripping	Trace In in water	Low ng/mL range sciepub.com	High sensitivity, relatively inexpensive instrumentation (compared to ICP-MS)	Susceptible to interferences, requires specific electrode materials
Adsorptive Stripping Voltammetry (AdSV)	Adsorption of complex followed by stripping	Trace In in water	Low ng/mL range sciepub.com	Enhanced sensitivity through preconcentration	Requires suitable complexing agents, potential for interferences from ligands
ICP-MS	Ionization in plasma, separation by mass-to-charge ratio, detection	Multi-element analysis, trace In in various matrices	Sub-µg/L epa.gov, 0.0000022 mg/m³ (air) baua.de	High sensitivity, multi-element capability, wide dynamic range	Expensive instrumentation, potential for isobaric interferences
ICP-OES	Excitation in plasma, emission of light, detection of specific wavelengths	Trace In in various matrices	Higher than ICP-MS researchgate.netresearchgate.net	Relatively robust, lower operating costs than ICP-MS	Lower sensitivity than ICP-MS
GFAAS / ETAAS	Atomization in graphite furnace, absorption of specific wavelength light	Trace In in various matrices (often after preconc.)	ng/dm³ range (water) researchgate.net	High sensitivity for trace analysis	Can be time-consuming, matrix effects, requires skilled operator
Spectrophotometry	Formation of colored complex, measurement of absorbance	Micro In in various matrices (often after extraction)	0.1 ppb (after extraction) tandfonline.com	Relatively simple and inexpensive instrumentation	Lower sensitivity than atomic spectrometry, potential for interferences from colored species
HPLC-ICP-MS / HPLC-ICP-OES	Chromatographic separation coupled with element-specific detection	Indium speciation analysis	Depends on detector and species	Provides information on different chemical forms	Requires specialized hyphenated instrumentation, method development for speciation
Solid Phase Extraction (SPE)	Adsorption onto solid phase	Preconcentration of In from aqueous samples	Improves detection limits of subsequent analysis	Effective for sample cleanup and preconcentration	Adsorbent selection is crucial, potential for incomplete elution
Solvent Extraction	Partitioning between immiscible phases	Separation and preconcentration of In	Improves detection limits of subsequent analysis	Effective for matrix removal and preconcentration	Use of organic solvents, requires careful optimization
Coprecipitation	Precipitation with a carrier	Preconcentration of In from water samples	Improves detection limits of subsequent analysis	Simple and effective for preconcentration	Potential for coprecipitation of interfering substances

Detailed Research Findings:

Research has demonstrated the effectiveness of various methods for determining indium in environmental samples. For instance, studies using stripping voltammetry have reported detection limits in the low ng/mL range. sciepub.com Investigations of environmental water samples using a separation method based on co-precipitation followed by anion exchange chromatography and determination by stripping voltammetry at thin-film electrodes reported levels below a detection limit of 5x10⁻⁴ µg/L In. sciepub.com Adsorptive stripping voltammetry with morin at a static mercury drop electrode achieved a detection limit of 0.4 nM (0.05 ng/mL) for a 5-minute accumulation time and was applied to an industrial residue sample. sciepub.com

The use of bismuth-film electrodes for chronopotentiometric stripping determination of indium has been explored, comparing their performance to mercury and antimony thin-film electrodes. sciepub.com For GFAAS, detection limits of 4 µg/L for In(III) have been reported, with relative standard deviations around 2.8% for concentrations of 70 µg/L. sciepub.com A method combining solvent extraction and ETAAS achieved a detection limit of 0.28 ng/dm³ for indium in water samples after a 2000-fold preconcentration. researchgate.net Spectrophotometric methods, such as those using mixed complexes, have been applied to soil samples after preliminary separation by extraction, showing satisfactory precision (RSD 2.7-8.2%) and recovery (95-101%). researchgate.net

ICP-MS has been successfully applied to the analysis of indium in natural waters using flow injection and either isotope dilution or natural yttrium as an internal standard, yielding detection limits of 0.01–0.02 pmol/kg. researchgate.net Application to seawater samples showed indium concentrations ranging from 0.06–0.15 pmol/kg in the Pacific and 0.6–1.5 pmol/kg in the Atlantic. researchgate.net

Research into indium speciation highlights the importance of techniques like HPLC-ICP-MS. pjoes.comresearchgate.net The electroanalytical technique AGNES has been shown to be useful for determining free indium concentrations, which is vital for assessing ecotoxicological effects. pjoes.comudl.cat Studies on the separation and preconcentration of In(III) from environmental samples using nanometer-sized titanium dioxide demonstrated adsorption percentages over 96% in the pH range of 3.5-4.0 and desorption percentages over 99% at pH ≤ 1.5. researchgate.net

Molecular Interactions of Indium Iii in Biological Systems

Binding to Biomolecules

Indium(III) ions and their complexes can interact with a variety of biomolecules, including proteins and nucleic acids. These interactions are fundamental to the biological activity and distribution of indium compounds.

Interaction with Transferrin and Related Proteins

Transferrin, a major iron-binding protein in plasma, is a significant binding partner for In³⁺ in blood serum. nih.gov In³⁺ can bind to the iron-binding sites of apo-transferrin (iron-free transferrin) with high affinity. nih.gov Studies investigating the exchange of In³⁺ between ligands like nitrilotriacetic acid (NTA) and bovine serum transferrin have shown a biphasic process, involving both fast and slow phases of metal uptake by transferrin. nih.govresearchgate.netacs.org The fast phase involves the rapid interaction of a 1:1 metal-ligand complex with transferrin, forming an intermediate that evolves into a ternary complex. nih.govresearchgate.netacs.org The slower phase, taking several hours, is attributed to metal redistribution between the protein's binding sites and/or release from polynuclear In(III) species. nih.govresearchgate.netacs.org

The binding affinity of In(III) to ovotransferrin has been reported to be approximately equal to that of Fe(III). jst.go.jp The interaction between indium complexes and human serum proteins, including transferrin and albumin, has been investigated using techniques like electrophoresis and gel filtration. jst.go.jp Excess indium beyond the transferrin level in serum can bind to albumin and α₁-globulins. jst.go.jp Certain ligands, such as sulfhydryl-containing ligands and ethylenediaminetetraacetic acid (EDTA), can prevent indium binding by albumin. jst.go.jp The ability of indium complexes with ligands like penicillamine, 2,3-dithiopropanol (BAL), and EDTA to resist the transfer of indium to transferrin is related to the stability of the complexes and the molecular form and size of the ligands. jst.go.jp

While In(III)-transferrin adducts can bind to transferrin receptors on cell membranes, in contrast to Ga(III)-transferrin, they may not be internalized by cells. nih.gov

Complexation with DNA and Nucleic Acids

Indium(III) complexes have been shown to interact with DNA. Some indium(III) complexes, such as those with lapachol (B1674495) and ligands like 1,10-phenanthroline (B135089) or 2,2′-bipyridine, have demonstrated interaction with calf thymus DNA (CT-DNA) in vitro, primarily through an intercalative mode. researchgate.netnih.gov The interaction of indium complexes with DNA is an area of ongoing research, particularly in the context of developing metal-based anticancer agents. researchgate.net The ability of certain ligands, like terpyridine (tpy), to intercalate with DNA also contributes to the potential of their indium(III) complexes as antiproliferative agents. rsc.org

Ligand Design for Enhanced Biological Recognition

The design of ligands is crucial for optimizing the biological interactions of In³⁺ complexes, particularly for applications in radiomedicine and targeted therapies. researchgate.netd-nb.info Polydentate ligands are commonly used to enhance the stability and inertness of indium complexes in biological media, preventing hydrolysis and promoting specific interactions. d-nb.info Chelators with high coordination numbers (6-8) and hard donor sites are often employed to stabilize In(III) through electrostatic and non-specific ligand-ion interactions. d-nb.info Examples of frequently used chelators include polyamino acids like EDTA, diethylenetriaminepentaacetic acid (DTPA), and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA). d-nb.info

Thiosemicarbazones represent an interesting class of ligands with potential for complexation with In(III), and some systematic studies have explored their use with In(III) for potential medical applications. d-nb.info The stability of metal complexes significantly influences their biological activity, as changes in the coordination environment can impact their functionality and reactivity within biological processes. mdpi.com Understanding and controlling the stability of indium complexes through ligand design is therefore key to developing effective indium-based pharmaceuticals. mdpi.comd-nb.info

Cellular Response Mechanisms to Indium(III) Complexes

Indium(III) complexes can elicit various cellular responses, including effects on mitochondrial function and the induction of oxidative stress.

Role of Oxidative Stress and Reactive Oxygen Species (ROS) Generation

Indium compounds, including indium oxide and InCl₃, have been shown to induce the production of reactive oxygen species (ROS) in cells. nih.govresearchgate.netmdpi.comdntb.gov.ua The accumulation of intracellular indium ions can lead to oxidative stress and subsequently cause DNA damage. researchgate.net Indium oxide nanocubes, for instance, have been found to induce ROS generation, glutathione (B108866) depletion, and lower activity of superoxide (B77818) dismutase, leading to cytotoxicity and apoptosis through oxidative stress in human lung epithelial cells. nih.gov This oxidative stress can also result in mitochondrial membrane potential loss. nih.gov The cytotoxicity and apoptosis induced by indium oxide nanocubes can be prevented by antioxidants like N-acetyl-cysteine. nih.gov

The generation of ROS is a typical cellular effect caused by metal-based nanoparticles, and excessive ROS production can lead to oxidative stress, damaging cellular organelles and functions. researchgate.netmdpi.com

Molecular Pathways of Cellular Processes (e.g., Apoptosis Pathways)

Studies have explored the effects of different indium compounds, such as indium oxide nanocubes and indium chloride (InCl₃), on cellular processes, revealing their capacity to induce cytotoxicity and modulate apoptotic pathways. nih.govmdpi.comresearchgate.netresearchgate.netnih.govmdpi.com

One significant molecular pathway implicated in Indium(3+)-induced apoptosis is the generation of reactive oxygen species (ROS). nih.govcdc.govmdpi.comresearchgate.netresearchgate.netnih.govmdpi.comresearchgate.net Excessive cellular levels of ROS can lead to oxidative stress, causing damage to vital cellular components like proteins, nucleic acids, lipids, membranes, and organelles. researchgate.netmdpi.com This damage can, in turn, trigger cell death processes, including apoptosis. researchgate.net

Research on human lung epithelial cells (A549) exposed to indium oxide nanocubes demonstrated a dose- and time-dependent reduction in cell viability and induction of cell membrane damage. researchgate.netnih.gov These nanocubes were found to induce ROS generation, deplete glutathione levels, and reduce the activity of superoxide dismutase, indicating the involvement of oxidative stress. researchgate.netnih.gov Furthermore, exposure to indium oxide nanocubes led to a loss of mitochondrial membrane potential and altered the mRNA expression levels of key apoptotic genes, including p53, bax, bcl-2, CASP3, and CASP9. researchgate.netnih.gov The activities of caspase-3 and caspase-9, crucial executioner and initiator caspases in apoptosis, were also found to be higher in these treated cells. researchgate.netnih.gov The cytotoxicity and apoptosis induced by indium oxide nanocubes were effectively prevented by N-acetyl-cysteine, a known antioxidant, further supporting the role of ROS and oxidative stress in this process. researchgate.netnih.gov

Studies using indium chloride (InCl₃) on mouse macrophage cells (RAW264.7) have also shown the induction of cytotoxicity, apoptosis, and genotoxicity through the production of intracellular ROS. nih.govmdpi.comresearchgate.net InCl₃ at concentrations greater than 1 µM resulted in increased levels of apoptosis in these cells. nih.govmdpi.comresearchgate.net

The intrinsic (mitochondrial) pathway of apoptosis is primarily regulated by mitochondrial signals and is influenced by the balance between pro-apoptotic and anti-apoptotic proteins, particularly those from the Bcl-2 family. nih.govthermofisher.comnih.gov Stress signals or intracellular damage can trigger this pathway, leading to the permeabilization of the outer mitochondrial membrane and the release of pro-apoptotic factors like cytochrome c into the cytosol. thermofisher.comnih.govmdpi.com Cytochrome c then participates in the formation of the apoptosome, a complex that activates caspase-9, which in turn activates caspase-3, leading to the dismantling of the cell. thermofisher.comnih.govmdpi.com The observed mitochondrial membrane potential loss and altered expression of genes like bax (pro-apoptotic) and bcl-2 (anti-apoptotic) in indium-exposed cells suggest that Indium(3+) can trigger the intrinsic apoptotic pathway. researchgate.netnih.gov

While ROS generation appears to be a significant factor, other mechanisms may also contribute to Indium(3+)-induced cellular effects. Some research suggests that the genotoxicity of indium compounds might not be solely linked to oxidative stress but could also involve the intracellular degradation of indium-containing particles and the accumulation of Indium(3+) ions in the nucleus, potentially leading to direct interaction with DNA. researchgate.net

The complexity of apoptosis involves a network of signaling pathways, including both caspase-dependent and caspase-independent mechanisms. anr.frnih.gov While caspases are central to the typical morphological changes of apoptosis, alternative pathways, such as those mediated by Apoptosis-Inducing Factor (AIF), can also lead to programmed cell death, including chromatin condensation and DNA fragmentation. anr.frthermofisher.com Further research is needed to fully elucidate the intricate molecular mechanisms by which Indium(3+) interacts with these diverse cellular death pathways.

Data Summary: Effects of Indium Compounds on Cellular Apoptosis Markers

Indium Compound	Cell Type	Observed Effects	Key Molecular Events Implicated	Source(s)
Indium Oxide Nanocubes	Human Lung Epithelial (A549)	Reduced cell viability, membrane damage, increased apoptosis, higher caspase-3 & -9 activity	ROS generation, glutathione depletion, reduced superoxide dismutase activity, mitochondrial membrane potential loss, altered p53, bax, bcl-2, CASP3, CASP9 mRNA expression.	researchgate.netnih.gov
Indium Chloride (InCl₃)	Mouse Macrophage (RAW264.7)	Cytotoxicity, apoptosis (at > 1 µM), genotoxicity (at > 5 µM)	Intracellular ROS production	nih.govmdpi.comresearchgate.net
Indium Sulfate (In₂(SO₄)₃)	Human Dermal Fibroblast	Decreased cell viability (~32% at tested concentrations), increased cellular ROS	ROS production, potential impacts on mitochondrial morphology and cell alignment.	mdpi.comresearchgate.net
Indium-Tin Oxide (ITO)	Human Lung Epithelial (A549)	Increased intracellular ROS, increased inflammatory marker interleukin-8	ROS production, potential intracellular degradation and nuclear accumulation of In(III) ions.	mdpi.comresearchgate.net

Note: This table summarizes findings related to apoptosis and associated molecular events. It is not exhaustive of all observed effects in the cited studies.

Further detailed research is warranted to fully understand the complex interplay of Indium(3+) with various cellular signaling cascades and apoptotic pathways. iarc.fr

Future Research Directions and Emerging Paradigms

Development of Novel Indium(III) Precursors for Advanced Materials

The development of new Indium(III) precursors is crucial for advancing materials science, particularly in thin-film deposition techniques like Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD). Research is focused on synthesizing precursors with tailored properties such as volatility, thermal stability, and reactivity to enable the growth of high-quality indium-containing films and nanostructures.

For instance, novel highly volatile In(III) triazenide precursors have been investigated for the epitaxial growth of Indium Nitride (InN) by ALD. acs.orgdiva-portal.orgdiva-portal.org InN is a material of interest for high-frequency electronics due to its high electron mobility. acs.orgdiva-portal.orgdiva-portal.org Studies involving these precursors have shown self-limiting growth behavior and the deposition of stoichiometric InN films with low impurity levels. acs.orgdiva-portal.orgdiva-portal.org Density Functional Theory (DFT) calculations have been employed to understand the decomposition pathways of these precursors during deposition. acs.orgdiva-portal.orgdiva-portal.org

Another area involves the exploration of heteroleptic Indium(III) precursors containing halogens and nitrogen-based ligands, such as amidinate, iminopyrrolidinate, amido amino alkane, and β-diketiminate ligands, for vapor phase depositions of indium-containing films and alloys. google.com These precursors are being investigated for their suitability in ALD and CVD processes to deposit materials like indium tin oxide (ITO) and indium sulfide (B99878). google.com

Indium(III) complexes are also being explored as precursors for the synthesis of chalcogenide nanoparticles, including indium oxide, indium sulfide, indium tellurides, and indium selenides. researchgate.net This highlights the potential of tuning precursor structure to control the composition and properties of the resulting nanomaterials. Furthermore, vapor-phase synthesis methods utilizing Indium(III) oxide precursors are being developed to obtain polycrystalline films and arrays of nanocrystals for applications in displays, solar cells, lasers, and light-emitting diodes. researchgate.net

Exploration of New Catalytic Transformations with Indium(III)

Indium(III) compounds, particularly salts like InCl₃ and InBr₃, have gained significant attention as Lewis acid catalysts in organic synthesis due to their stability, tolerance to water, and ability to catalyze various transformations. researchgate.neteurekaselect.comalfa-chemistry.com Future research aims to expand the scope of Indium(III)-catalyzed reactions and develop more efficient and selective catalytic systems.

Recent advances include the application of Indium(III) catalysts in transformations of alkynes, focusing on cyclization reactions such as hydrofunctionalization (hydroarylation, hydroamination, hydroalkoxylation, hydrothiolation) and enyne cycloisomerization. researchgate.net The counterion of the Indium(III) salt significantly influences catalytic activity, driving the development of novel Indium(III) complexes and highly electrophilic InX₂⁺ species to enhance synthetic applications. researchgate.net

Specific examples of new catalytic transformations include the Indium(III)-catalyzed synthesis of benzo[b]furans via intramolecular hydroalkoxylation of ortho-alkynylphenols, with mechanistic studies supporting a π-Lewis acid activation of the alkyne. researchgate.netacs.org Indium(III) halides have also been shown to catalyze haloalkynylation reactions, an atom-economical C-C coupling previously achieved mainly with transition metals. researchgate.net

The use of InCl₃ as a catalyst under solvent-free conditions for the synthesis of bioactive phthalazine (B143731) and pyrazole (B372694) derivatives via one-pot multicomponent reactions represents a step towards environmentally friendly synthetic methods. alfa-chemistry.com Indium catalysts are also being explored for industrially important processes in fine chemicals synthesis, such as Friedel-Crafts-type alkylation, Wagner-Meerwein rearrangement, and acylation reactions, offering advantages like high selectivity and low catalyst loading. mendeley.com

Tandem cycloisomerization reactions of functionalized 1,6-enynes catalyzed by Indium(III) halides are another area of investigation, leading to bicyclic structures with good yields and diastereoselectivities. researchgate.net Mechanistic studies, often supported by DFT calculations, are crucial for understanding the reaction pathways and improving stereocontrol in these transformations. researchgate.net

Interdisciplinary Research at the Interface of Indium(III) Chemistry and Nanoscience

The intersection of Indium(III) chemistry and nanoscience is a fertile ground for future research, leveraging the unique properties of Indium(III) in nanoscale materials and devices. This includes the use of Indium(III) in the synthesis and application of nanoparticles, quantum dots, and other nanostructures.

As mentioned earlier, Indium(III) complexes serve as precursors for the controlled synthesis of chalcogenide nanoparticles. researchgate.net These nanoparticles have potential applications in various fields, including electronics, optics, and catalysis. The ability to tune the size, shape, and composition of these nanomaterials by controlling the Indium(III) precursor and synthesis conditions is a key research focus.

Indium-containing nanomaterials, such as indium oxide nanocrystals, are being investigated for their use in transparent conductive coatings, thin-film solar cells, and as dopants in semiconductors. researchgate.netnanorh.com The vapor-phase synthesis of these nanocrystals allows for the creation of different arrays and structures, which can impact their performance in these applications. researchgate.net

Furthermore, Indium(III) compounds are being explored in the context of bioimaging and radiopharmaceuticals, highlighting an interdisciplinary link with medical science at the nanoscale. While specific dosage and safety are excluded from this article, the chemical principles of Indium(III) complexation with ligands for targeted delivery and imaging at the molecular level fall within the scope of its chemical properties and future research directions. kcl.ac.uk Research involves understanding the interaction of Indium(III) with complex organic ligands and the stability of the resulting complexes in biological environments. kcl.ac.uk

Advanced Spectroscopic and Computational Approaches for Mechanistic Insights

Advanced spectroscopic and computational techniques are indispensable tools for gaining detailed mechanistic insights into the behavior of Indium(III) compounds in various processes, from catalysis to materials deposition. Future research will increasingly rely on these methods to understand reaction pathways, identify intermediates, and elucidate structure-property relationships.

Spectroscopic methods such as X-ray Diffraction (XRD), Raman spectroscopy, and in situ X-ray Absorption Fine Structure (XAFS) are employed to characterize the structure and coordination environment of Indium(III) complexes and catalysts. These techniques can help resolve structural ambiguities and distinguish between different forms of Indium(III) species, such as monomeric and dimeric forms of Indium(III) bromide. Solid-state ¹¹⁵In NMR spectroscopy is also emerging as a valuable tool for structural determination of Indium(III) compounds. forth.gr

Computational approaches, particularly DFT calculations, play a crucial role in complementing experimental observations. acs.orgdiva-portal.orgdiva-portal.orgresearchgate.netacs.orgresearchgate.netcsic.esacs.org DFT can model electronic structures, validate experimental data, investigate reaction mechanisms, and predict the properties of Indium(III) complexes and transition states. csic.es For example, DFT calculations have been used to understand the decomposition of Indium(III) precursors during ALD acs.orgdiva-portal.orgdiva-portal.org, elucidate the mechanism of Indium(III)-catalyzed cyclization reactions researchgate.netacs.orgresearchgate.netacs.org, and provide insights into the energetics and kinetics of reactions involving Indium(III). csic.es

Kinetic profiling using techniques like stopped-flow spectroscopy can monitor reaction intermediates, such as the formation of InBr₃-adducts in Lewis acid-catalyzed reactions. Isotopic labeling studies combined with NMR can track ligand exchange and help elucidate catalytic cycles. The integration of in situ/operando spectroscopic techniques with computational modeling is becoming increasingly important for a holistic understanding of Indium(III)-involved processes. csic.es

Sustainable and Circular Economy Aspects of Indium(III) Utilization and Recovery

Given that indium is a scarce and valuable element, future research is heavily focused on developing sustainable practices for its utilization and recovery, aligning with the principles of a circular economy. votechnik.comacs.orgmdpi.com This involves reducing reliance on primary production, minimizing waste, and maximizing the recycling and reuse of indium.

Indium is primarily used in the production of liquid crystal displays (LCDs) and touch panels, as well as in thin-film solar cells (CIGS cells). votechnik.comacs.orgmdpi.com The increasing demand for these electronic devices is putting pressure on indium supply, highlighting the need for effective recycling strategies. acs.orgmdpi.com

Research is focused on developing efficient recycling technologies to recover indium from end-of-life electronic waste (e-waste), particularly from LCDs and photovoltaic panels. votechnik.comacs.orgmdpi.comeuropa.eumdpi.com Methods being explored include hydrometallurgy and pyrometallurgy, as well as novel approaches like laser technology for disassembling electronic devices. votechnik.comeuropa.eu The goal is to achieve high recovery rates of indium from complex waste streams. europa.eu

Projects like CABRISS are working towards implementing a circular economy for materials like indium, silver, and silicon from photovoltaic and electronic industries. europa.eu This involves developing recycling technologies, establishing industrial symbiosis for using recovered materials as feedstock, and increasing the collection and processing of e-waste. europa.eu

Sustainable utilization also involves improving the efficiency of indium use in manufacturing processes and exploring alternative materials where possible. However, for applications where indium is critical, such as in transparent conductive oxides like ITO, efficient recovery and recycling are paramount for long-term sustainability. acs.orgmdpi.com Research into greener chemical processes utilizing Indium(III) catalysts, such as solvent-free reactions, also contributes to sustainability by reducing the use of hazardous solvents and minimizing waste generation. alfa-chemistry.commendeley.com

The economic viability of indium recovery is also a key consideration, with research exploring cost-effective methods for extracting and purifying indium from various waste sources. mdpi.com

Q & A

What experimental methodologies are recommended for optimizing the synthesis of Indium(3+) compounds under varying pH conditions?

Basic Research Question
To optimize synthesis, researchers should employ a factorial design of experiments (DoE) to systematically vary pH, temperature, and reactant molar ratios. Use techniques like X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) to validate purity and stoichiometry. For reproducibility, document protocols using the "Materials and Methods" framework, ensuring clarity in reagent specifications and reaction conditions .

How can researchers resolve contradictions in reported thermodynamic stability data for Indium(3+) complexes?

Advanced Research Question
Contradictions often arise from differences in measurement techniques (e.g., calorimetry vs. computational models). To address this, conduct a meta-analysis of existing studies, comparing experimental setups and computational parameters. Validate findings using isothermal titration calorimetry (ITC) paired with density functional theory (DFT) calculations. Ensure consistency by adhering to the "Replication" principle, which mandates detailed documentation of variables and control conditions .

What advanced spectroscopic techniques are critical for elucidating the coordination geometry of Indium(3+) in aqueous solutions?

Basic Research Question
Extended X-ray absorption fine structure (EXAFS) spectroscopy and nuclear magnetic resonance (NMR) relaxation studies are essential. EXAFS provides bond-length resolution, while ¹¹⁵In NMR (where feasible) probes electronic environments. Cross-reference results with crystallographic data from single-crystal XRD to confirm geometry. Include error margins and statistical confidence intervals in reporting .

How should researchers design experiments to investigate the redox behavior of Indium(3+) in non-aqueous solvents?

Advanced Research Question
Use cyclic voltammetry (CV) with a three-electrode system under inert atmospheres to prevent oxidation. Pair with in-situ UV-Vis spectroscopy to correlate electrochemical peaks with spectral changes. Apply the "FINER" criteria (Feasible, Interesting, Novel, Ethical, Relevant) to ensure the study addresses gaps, such as solvent effects on redox potentials .

What computational strategies are effective for modeling Indium(3+) interactions with biomolecules?

Advanced Research Question
Molecular dynamics (MD) simulations with force fields parameterized for heavy metals (e.g., AMBER or CHARMM) can predict binding affinities. Validate using experimental data from surface plasmon resonance (SPR) or fluorescence quenching assays. Ensure computational models account for solvent effects and ionization states, as highlighted in "Principles of Scientific Investigation" .

How can researchers assess the environmental stability of Indium(3+) compounds under varying salinity conditions?

Basic Research Question
Design accelerated aging tests by exposing compounds to saline gradients (0.1–3.5% NaCl) at controlled temperatures. Monitor degradation via ICP-MS and Fourier-transform infrared (FTIR) spectroscopy. Follow the "Problem Formulation" framework to define acceptance criteria for stability, such as <5% mass loss over 30 days .

What methodologies are recommended for analyzing conflicting data on Indium(3+) toxicity in cellular models?

Advanced Research Question
Perform dose-response assays across multiple cell lines (e.g., HEK293 vs. HepG2) to identify cell-type-specific effects. Use transcriptomic profiling (RNA-seq) to differentiate apoptotic pathways. Apply the "PICO" framework (Population, Intervention, Comparison, Outcome) to standardize experimental variables and reduce bias .

How should researchers integrate high-throughput screening (HTS) for studying Indium(3+) catalyst efficiency?

Advanced Research Question
Utilize combinatorial chemistry libraries to test catalyst variants under standardized conditions (e.g., fixed pressure/temperature). Analyze efficiency via gas chromatography (GC) or high-performance liquid chromatography (HPLC). Employ the "Consistency" principle by replicating top-performing catalysts in triplicate and reporting turnover numbers (TONs) with standard deviations .

What analytical approaches are optimal for detecting trace Indium(3+) contaminants in environmental samples?

Basic Research Question
Leverage preconcentration techniques like solid-phase extraction (SPE) with chelating resins, followed by graphite furnace atomic absorption spectroscopy (GFAAS). Validate detection limits (e.g., <1 ppb) using certified reference materials. Document protocols per the "Guidelines for Constructing Data Instruments" to ensure reproducibility .

How can researchers address discrepancies in reported magnetic properties of Indium(3+) coordination polymers?

Advanced Research Question
Re-evaluate synthesis conditions (e.g., ligand flexibility, counterion effects) and characterize samples using superconducting quantum interference device (SQUID) magnetometry. Cross-correlate with computational models (e.g., CASSCF for magnetic anisotropy). Apply the "Scientific Investigation" framework to isolate variables contributing to discrepancies, such as crystallographic defects .